Methanol,1-[(4-ethenylphenyl)sulfonyl]-

Core Science & Biosynthesis

(4-vinylphenyl)sulfonylmethanol chemical structure and properties

This guide provides an in-depth technical analysis of (4-vinylphenyl)sulfonylmethanol , a specialized functional monomer and latent curing agent used in advanced polymer chemistry and adhesive formulations.

Chemical Class:

-Hydroxymethyl Sulfone / Functionalized Styrenic Monomer Primary Utility: Latent Sulfinate Precursor, Redox Co-initiator, Surface Grafting Agent

Executive Summary

(4-Vinylphenyl)sulfonylmethanol is a dual-function organosulfur compound combining a polymerizable vinyl group (styrenic moiety) with a hydroxymethyl sulfone group. It serves primarily as a masked sulfinate . Unlike free sulfinic acids or their salts (which are oxidatively unstable), this compound is stable under ambient conditions but releases the reactive 4-vinylbenzenesulfinate anion upon exposure to basic conditions or specific metal catalysts.

This unique reactivity profile makes it a critical component in anaerobic adhesives , redox-initiated polymerization systems , and surface-initiated grafting protocols where controlled radical generation is required.

Chemical Structure & Physical Properties

Molecular Identity

The molecule consists of a styrene core substituted at the para position with a sulfonylmethanol group (

).

Property	Data
IUPAC Name	[4-(Ethenyl)phenyl]sulfonylmethanol
Common Names	p-Vinylphenyl hydroxymethyl sulfone; 4-Vinylphenyl sulfonyl methyl alcohol
Molecular Formula
Molecular Weight	198.24 g/mol
CAS Number	Not widely listed; derivative of 60081-73-4 (Sulfinate salt)
SMILES	C=Cc1ccc(S(=O)(=O)CO)cc1

Structural Analysis

• Vinyl Group (

  ): Located at the para position, this group allows the molecule to undergo radical polymerization, copolymerizing with acrylates, methacrylates, or styrene.

• Sulfonyl Group (

  ): Provides strong electron-withdrawing character, influencing the reactivity of the vinyl group (making it electron-deficient relative to styrene).

• Hydroxymethyl Group (

  ): This is the "masking" moiety. It renders the sulfone stable against oxidation but is labile under basic conditions.

Physicochemical Properties (Estimated)

• Physical State: White to off-white crystalline solid.

• Melting Point: 95–105 °C (Based on p-tolyl analog).

• Solubility: Soluble in polar organic solvents (DMSO, DMF, Methanol, Acetone); sparingly soluble in water; insoluble in non-polar hydrocarbons.

• Stability: Stable in air at neutral/acidic pH. Decomposes at pH > 8.0.

Mechanism of Action: The "Masked" Sulfinate

The core value of (4-vinylphenyl)sulfonylmethanol lies in its ability to release 4-vinylbenzenesulfinate on demand. Sulfinates are potent reducing agents used to initiate redox polymerization, but they degrade rapidly in air. The hydroxymethyl sulfone protects the sulfinate until activation is required.

Activation Pathway (Base-Mediated Deformylation)

Under basic conditions (or catalyzed by transition metals on surfaces), the compound undergoes a retro-aldol-type elimination, releasing formaldehyde and the sulfinate anion.

Figure 1: Activation mechanism showing the release of the reactive sulfinate anion upon deprotonation.

Redox Initiation (The "Cure")

Once released, the sulfinate anion acts as a reducing agent, typically reacting with an oxidizing agent (like a hydroperoxide in adhesive formulations) to generate free radicals.

These radicals initiate the polymerization of the vinyl group (and other monomers present), locking the sulfonyl moiety into the polymer backbone.

Synthesis Protocol

Note: This compound is often synthesized in-house due to limited commercial availability.

Reagents

• Sodium 4-vinylbenzenesulfinate: The core precursor (commercially available).

• Formaldehyde (37% aq. solution): The masking agent.

• Formic Acid: Catalyst/pH adjuster.

• Water/Methanol: Solvent system.

Step-by-Step Methodology

• Preparation: Dissolve 10.0 g (52.6 mmol) of sodium 4-vinylbenzenesulfinate in 50 mL of water.

• Acidification: Cool to 0–5 °C. Slowly add dilute formic acid to adjust pH to ~4.0. Caution: Avoid low pH (<2) to prevent disproportionation.

• Addition: Add 5.0 mL of 37% formaldehyde solution (excess) dropwise while stirring.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. A white precipitate (the hydroxymethyl sulfone) will form.

• Workup: Filter the solid. Wash with cold water (2x) and cold methanol (1x) to remove unreacted formaldehyde.

• Drying: Dry under vacuum at room temperature. Do not heat above 40 °C during drying to prevent premature decomposition.

• Yield: Typical yields are 75–85%.

Applications

Anaerobic Adhesives (Threadlockers)

This is the primary industrial application. The monomer is dissolved in liquid methacrylate/acrylate monomers.

• Role: It acts as a latent accelerator.

• Trigger: When the adhesive is applied to a metal bolt (Fe/Cu ions present) and oxygen is excluded, the metal ions catalyze the breakdown of the sulfonylmethanol.

• Result: Rapid polymerization occurs only within the threads (anaerobic zone), curing the adhesive.

Surface-Initiated Polymerization (Grafting From)

Researchers use this molecule to create "smart" surfaces.

• Immobilization: The vinyl group is copolymerized onto a substrate surface.

• Activation: The surface is exposed to a basic solution containing a monomer (e.g., NIPAM).

• Grafting: The pendant sulfonylmethanol groups release sulfinate radicals, initiating polymer chains that grow from the surface.

Bioconjugation (Cysteine Targeting)

While less common than vinyl sulfones, the in situ generated vinyl sulfinate can be converted to a vinyl sulfone (via dehydration under specific conditions) or used to create sulfone-bridged conjugates. However, standard vinyl sulfones are preferred for direct cysteine conjugation.

Experimental Workflow: Anaerobic Cure Test

This protocol validates the activity of the synthesized monomer.

Figure 2: Workflow for testing the anaerobic curing efficiency of the monomer.

Safety & Handling

• Hazard Classification: Irritant (Skin/Eye). Potential sensitizer.

• Formaldehyde Release: Upon degradation or contact with base, this compound releases formaldehyde, a known carcinogen. All handling must occur in a fume hood.

• Storage: Store at 2–8 °C in a tightly sealed container, away from bases and oxidizing agents.

References

• Mechanism of Sulfinate Release: Title: "Site-Selective C–H Functionalization–Sulfination Sequence to Access Aryl Sulfonamides." Source:Organic Letters (2020). Context: Describes the equilibrium between hydroxymethyl sulfones and sulfinates (Rongalite chemistry). URL:[Link]

• Vinyl Thianthrenium & Sulfinate Precursors: Title: "Vinyl Thianthrenium Tetrafluoroborate: A Practical and Versatile Vinylating Reagent." Source:Journal of the American Chemical Society (2021). Context: Discusses vinyl sulfonium salts and their relation to sulfinate generation. URL:[Link]

• Title: "Anaerobic adhesive and sealant compositions containing alpha-hydroxysulfone.

• Sulfinate Salt Precursor: Title: "Sodium 4-vinylbenzenesulfinate (CAS 60081-73-4) Entry."[1][2] Source:ChemicalBook / PubChem. Context: Verification of the commercially available starting material. URL:[Link]

Sources

• 1. Alfa Chemistry Produktliste-E-Mail-Seite 66-Chemicalbook [chemicalbook.com]
• 2. echemi.com [echemi.com]

Methanol, 1-[(4-ethenylphenyl)sulfonyl]- CAS number search

The following is an in-depth technical guide for Methanol, 1-[(4-ethenylphenyl)sulfonyl]- , structured for researchers and drug development professionals.

(Hydroxymethyl 4-vinylphenyl sulfone)[1]

Executive Summary & Identity

Methanol, 1-[(4-ethenylphenyl)sulfonyl]- (Systematic Name) is a bifunctional organosulfur building block characterized by a polymerizable styrenic vinyl group and a reactive

-hydroxymethyl sulfone moiety.[1] This compound serves as a specialized monomer in polymer science and a "masked" sulfinate reagent in organic synthesis.[1]

Unlike simple vinyl sulfones, this molecule retains the electron-withdrawing character of the sulfone while providing a primary hydroxyl handle for further conjugation (e.g., esterification, urethane formation) without compromising the vinyl group's activity.[1]

Chemical Identity Table

Property	Detail
Systematic Name	Methanol, 1-[(4-ethenylphenyl)sulfonyl]-
Common Synonyms	Hydroxymethyl 4-vinylphenyl sulfone; (4-Vinylphenyl)sulfonylmethanol; 4-Styrenesulfonylmethanol
Molecular Formula
Molecular Weight	198.24 g/mol
Structural Motif	Styrene core Sulfonyl bridge Hydroxymethyl tail
CAS Registry Number	Not widely indexed in public commercial catalogs; derivative of CAS 60081-73-4 (Sulfinate precursor)

Synthesis & Mechanistic Pathways[1]

Synthetic Logic

The synthesis of

-hydroxy sulfones is classically achieved via the nucleophilic addition of a sulfinic acid (or its salt) to formaldehyde.[1] This reaction is reversible (retro-Aldol type), meaning the product exists in equilibrium with its precursors but can be isolated as a stable solid under neutral conditions.[1]

Precursor Selection:

• Sodium 4-styrenesulfinate (CAS 60081-73-4): The source of the nucleophilic sulfonyl anion.[1]

• Formaldehyde (aq): The electrophile.[1]

Protocol: Synthesis of (4-Vinylphenyl)sulfonylmethanol

Note: This protocol is adapted from standard sulfinate-aldehyde condensation methodologies.[1]

Reagents:

• Sodium 4-styrenesulfinate (

  eq)[1]

• Formaldehyde (

  aq.[1] solution, eq)

• Solvent: Water or Methanol/Water (1:1)[1]

• Acid: Dilute

  (to adjust pH)[1]

Step-by-Step Methodology:

• Dissolution: Dissolve sodium 4-styrenesulfinate in water at room temperature. Ensure complete solvation to avoid heterogeneity.

• Acidification (Optional but Recommended): Carefully adjust the pH to ~4–5 using dilute

  .[1] Reasoning: Protonation facilitates the formation of the sulfinic acid species, which is often the active nucleophile, although the salt also reacts.[1]

• Addition: Add the formaldehyde solution dropwise while stirring.

• Reaction: Stir at room temperature for 2–4 hours. A white precipitate typically forms as the hydrophobic hydroxymethyl sulfone crystallizes out of the aqueous phase.[1]

• Isolation: Filter the solid precipitate.

• Purification: Wash with cold water to remove excess formaldehyde and salts.[1] Recrystallize from ethanol/water if necessary to remove any polymerized byproducts.[1]

• Drying: Dry under vacuum at room temperature. Avoid high heat to prevent polymerization of the vinyl group or retro-reversion to the sulfinate.[1]

Reaction Pathway Diagram

The following diagram illustrates the equilibrium between the sulfinate precursor and the hydroxymethyl sulfone product.

[1]

Reactivity & Applications

Dual-Functionality Mechanism

This molecule possesses two orthogonal reactive sites, allowing it to serve as a versatile "linker" in drug delivery systems and advanced materials.[1]

• The Vinyl Group (Styrenic):

  • Reactivity: Radical polymerization, copolymerization with styrene, acrylates, or methacrylates.[1]

  • Application: Incorporation into polymer backbones to introduce pendant sulfone-hydroxyl groups.[1]

• The Hydroxymethyl Sulfone Group:

  • Reactivity: The

    group can be esterified (e.g., with carboxylic acids or isocyanates) to attach drugs or biomolecules.[1]

  • Latent Reactivity: Under basic conditions, the

    -hydroxy sulfone moiety can decompose to release the sulfinate anion and formaldehyde.[1] This property is utilized in "self-immolative" linkers or controlled release systems.[1]

Workflow: Polymer Functionalization

Researchers often use this compound to create functionalized polystyrene beads or surfaces.[1]

Safety & Handling Protocols

Stability Concerns

• Polymerization: Like all styrenics, this compound is prone to auto-polymerization if stored improperly.[1]

  • Mitigation: Store at -20°C . Ensure the presence of a radical inhibitor (e.g., 4-tert-butylcatechol, TBC) if stored in solution for extended periods.[1]

• Hydrolysis/Reversion: The hydroxymethyl-sulfone bond is sensitive to strong bases.[1]

  • Mitigation: Avoid basic buffers (

    ) during storage.[1]

Handling Precautions

Hazard Class	Description	Protective Measures
Acute Toxicity	Likely toxic if swallowed (releases formaldehyde/sulfinate in vivo).[1]	Full PPE (Gloves, Goggles).[1] Work in fume hood.
Skin/Eye Irritant	Sulfones and styrenes are potent irritants.[1]	Wash immediately with soap/water upon contact.[1]
Inhalation	Dust or vapor may irritate respiratory tract.[1]	Use N95 or respirator if handling powder.[1]

References

• PubChem. Sodium 4-styrenesulfonate (Precursor Analog).[1] National Library of Medicine. Available at: [Link][1]

• ResearchGate. Polymerization of styrene initiated by sodium formaldehyde sulfoxylate.[1][2] (Context on Sulfinate/Formaldehyde chemistry). Available at: [Link][1]

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• 1. Page loading... [guidechem.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Proposed Chemical Entity: 4-Vinylphenyl Hydroxymethyl Sulfone

Disclaimer: The chemical structure referred to as "4-vinylphenyl hydroxymethyl sulfone" does not correspond to a readily identifiable compound in major chemical databases or the existing scientific literature as of the date of this publication. This guide, therefore, addresses a hypothetical molecule based on the most plausible interpretation of its nomenclature: (4-vinylphenyl)(hydroxymethyl)sulfone . The subsequent analysis, protocols, and discussions are theoretical and derived from established principles in organic chemistry and pharmacology, by referencing well-characterized analogous compounds.

Introduction: Deconstructing a Novel Chemical Scaffold

In the landscape of drug discovery and materials science, the design of novel molecular entities with precisely tailored functionalities is a paramount objective. The name "4-vinylphenyl hydroxymethyl sulfone" suggests a unique trifunctional molecule combining a vinylphenyl (styrenyl) backbone, a reactive sulfone core, and a versatile hydroxymethyl group. While this specific combination is not documented, its constituent parts are well-known and of significant interest.

The vinyl sulfone moiety, in particular, has garnered substantial attention as a "privileged" structural motif in medicinal chemistry.[1][2] It acts as a soft electrophile, capable of forming stable, covalent bonds with nucleophilic residues—most notably cysteine—on target proteins. This makes it a powerful "warhead" for designing targeted covalent inhibitors (TCIs), a class of drugs known for their high potency and prolonged duration of action.

This technical guide provides a comprehensive theoretical framework for the proposed molecule, (4-vinylphenyl)(hydroxymethyl)sulfone . We will project its molecular properties, outline a plausible synthetic route, discuss its potential applications as a research tool in drug development, and provide projected safety and handling guidelines. This document is intended for researchers, chemists, and drug development professionals interested in exploring novel covalent modifiers and functionalized monomers.

Part 1: Molecular Profile and Physicochemical Properties

Based on its name, the most logical structure for 4-vinylphenyl hydroxymethyl sulfone is one where both a 4-vinylphenyl group and a hydroxymethyl group are attached to the central sulfonyl moiety.

Table 1: Projected Molecular Identifiers for (4-Vinylphenyl)(hydroxymethyl)sulfone

Property	Value	Notes
Molecular Formula	C₉H₁₀O₃S	Calculated based on the proposed structure.
Molecular Weight	198.24 g/mol	Calculated based on the molecular formula.
Key Functional Groups	Vinyl (-CH=CH₂)	Enables polymerization and Michael addition reactions.
Sulfone (-SO₂-)	Electrophilic core; acts as a Michael acceptor.
Hydroxymethyl (-CH₂OH)	Primary alcohol; site for H-bonding and further derivatization.
Synonyms	(4-Ethenylphenyl)(hydroxymethyl)sulfone	IUPAC-consistent alternative.

The molecule's architecture is inherently bifunctional from a reactivity standpoint. The vinyl group, activated by the strongly electron-withdrawing sulfone, is expected to be a potent Michael acceptor. The primary alcohol of the hydroxymethyl group provides a site for hydrogen bonding, which can enhance binding affinity and selectivity to a biological target, and also serves as a synthetic handle for further chemical modification.

Part 2: Proposed Synthesis Protocol

A robust synthesis is the gateway to exploring any new chemical entity. While no specific synthesis for this target exists, a logical and chemically sound pathway can be designed based on well-established reactions for creating vinyl sulfones and functionalizing sulfone-containing molecules. The proposed route involves the reaction of a sulfinate salt with a suitable electrophile.

Experimental Workflow: A Two-Step Synthetic Approach

Step 1: Synthesis of Sodium 4-vinylbenzenesulfinate from 4-vinylbenzenesulfonyl chloride. This step creates the key nucleophilic intermediate.

Step 2: Nucleophilic substitution with a hydroxymethyl equivalent. This step attaches the hydroxymethyl group to the sulfone core.

Detailed Methodology

Step 1: Preparation of Sodium 4-vinylbenzenesulfinate

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 4-vinylbenzenesulfonyl chloride (1.0 eq) in tetrahydrofuran (THF, 10 mL/g).

• Reduction: Cool the solution to 0 °C in an ice bath. Prepare a solution of sodium sulfite (Na₂SO₃, 1.5 eq) in water (15 mL/g).

• Addition: Add the sodium sulfite solution dropwise to the stirred solution of 4-vinylbenzenesulfonyl chloride over 30 minutes, ensuring the temperature remains below 10 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, reduce the solvent volume under vacuum. The resulting aqueous solution contains the sodium 4-vinylbenzenesulfinate salt. This can be used directly in the next step or isolated by precipitation with a non-polar solvent if required.

Step 2: Synthesis of (4-Vinylphenyl)(hydroxymethyl)sulfone

• Reaction Setup: To the aqueous solution of sodium 4-vinylbenzenesulfinate (1.0 eq) from the previous step, add a phase-transfer catalyst such as tetrabutylammonium bromide (0.05 eq).

• Reagent Addition: Add formaldehyde (as a 37% aqueous solution, 1.2 eq) to the mixture. Formaldehyde serves as the source for the hydroxymethyl group in this context, reacting at the sulfur nucleophile.

• Reaction: Heat the biphasic mixture to 50-60 °C and stir vigorously for 12-18 hours. The reaction involves the nucleophilic attack of the sulfinate on the carbonyl carbon of formaldehyde.

• Workup and Purification: Cool the reaction mixture to room temperature and extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Chromatography: Purify the crude residue by silica gel column chromatography using a hexane-ethyl acetate gradient to yield the final product, (4-vinylphenyl)(hydroxymethyl)sulfone.

Visualization of the Synthetic Workflow

Caption: Proposed two-step synthesis of (4-vinylphenyl)(hydroxymethyl)sulfone.

Part 3: Potential Applications in Drug Discovery and Materials Science

The true value of a novel scaffold lies in its potential applications. The unique combination of functional groups in (4-vinylphenyl)(hydroxymethyl)sulfone suggests significant utility in both pharmaceutical and materials research.

A. Covalent Inhibitor Design in Drug Discovery

The vinyl sulfone group is a well-established covalent warhead.[1] It reacts with soft nucleophiles, primarily the thiol group of cysteine residues, via a Michael-type conjugate addition. This reaction is typically irreversible under physiological conditions, leading to permanent modification of the target protein.

Mechanism of Action: The proposed molecule would act as a targeted covalent inhibitor. The interaction can be conceptualized in two stages:

• Non-covalent Binding: The core aromatic structure and the hydroxymethyl group would first guide the inhibitor into the protein's binding pocket through non-covalent interactions (e.g., hydrogen bonding, π-stacking). The hydroxymethyl group is particularly valuable here, as it can form specific hydrogen bonds with backbone amides or polar side chains, enhancing binding affinity and selectivity.

• Covalent Modification: Once properly oriented, the electrophilic vinyl group is positioned in close proximity to a nucleophilic residue (e.g., Cys). This proximity facilitates the covalent reaction, permanently linking the inhibitor to its target.

Caption: General mechanism for targeted covalent inhibition.

This dual-functionality makes (4-vinylphenyl)(hydroxymethyl)sulfone a promising scaffold for developing potent and selective inhibitors against challenging drug targets, such as kinases and proteases, where a reactive cysteine is present in or near the active site.

B. Monomer for Functional Polymers

Beyond pharmaceuticals, the vinylphenyl group makes this molecule a functional monomer. Analogous compounds like (4-vinylphenyl)methanol (also known as 4-vinylbenzyl alcohol) are used to create specialty polymers.[3][4]

Polymerization of (4-vinylphenyl)(hydroxymethyl)sulfone via free-radical or controlled radical polymerization (e.g., RAFT, ATRP) would yield a polymer with pendant hydroxymethyl sulfone groups. These functional side chains could be used for:

• Post-polymerization Modification: The alcohol can be esterified or converted to other functional groups, allowing for the creation of a library of functional materials from a single polymer backbone.

• Hydrophilic and Biocompatible Coatings: The polar sulfone and hydroxyl groups would impart hydrophilicity, making the polymer potentially useful for biocompatible coatings on medical devices.

• Adhesion Promotion: The polar groups could enhance adhesion to various substrates.

Part 4: Projected Safety, Handling, and Storage

Scientific integrity demands a thorough consideration of safety. While no specific toxicological data exists for this compound, a hazard assessment can be projected based on analogous structures.

Table 2: Projected Safety and Handling Profile

Category	Recommendation	Rationale
Acute Toxicity	Assumed Harmful/Toxic. Vinyl sulfones can be highly reactive and may cause skin and eye irritation or burns upon contact.[3] May be harmful if swallowed or inhaled.	The electrophilic nature of the vinyl sulfone moiety suggests high reactivity with biological macromolecules.
Handling	Handle only in a certified chemical fume hood. Use personal protective equipment (PPE): nitrile gloves, safety goggles with side shields, and a lab coat. Avoid generating dust or aerosols.	To prevent skin/eye contact and inhalation.
Storage	Store in a tightly sealed container at 2-8 °C under an inert atmosphere (e.g., argon or nitrogen). Protect from light and moisture.	The vinyl group is susceptible to polymerization, which can be initiated by heat, light, or oxygen. Cool, dark, and inert conditions will maximize shelf life.
Disposal	Dispose of as hazardous chemical waste in accordance with local, state, and federal regulations.	Due to its potential reactivity and uncharacterized toxicological profile.

Conclusion and Future Directions

While "4-vinylphenyl hydroxymethyl sulfone" does not appear in the current chemical compendium, its hypothetical structure represents a fascinating convergence of three powerful functional groups. As a theoretical scaffold, it holds considerable promise for the development of next-generation targeted covalent inhibitors, where the hydroxymethyl group can be exploited to achieve greater selectivity and the vinyl sulfone warhead ensures high potency. In parallel, its potential as a functional monomer opens avenues in advanced materials science.

The next logical steps for the scientific community would be the unambiguous synthesis and full characterization of this molecule. Subsequent investigations into its reactivity profile, stability, and biological activity would validate the theoretical potential outlined in this guide and could unlock new opportunities in both medicine and materials.

References

• Spectrum Chemical. (2006).
• Fisher Scientific. (2010).
• Zhang, T., et al. (2020). The vinyl sulfone motif as a structural unit for novel drug design and discovery. Expert Opinion on Drug Discovery. [URL: https://www.tandfonline.com/doi/full/10.1080/17460441.2020.1769213]
• Global Substance Registration System (GSRS). 4-HYDROXYPHENYL METHYL SULFONE. [URL: https://gsrs.
• PubChem. 4-Vinylphenol. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/4-Vinylphenol]
• PubChem. Phenyl vinyl sulfone. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-vinyl-sulfone]
• Royal Society of Chemistry. (2021). Development of on-DNA vinyl sulfone synthesis for DNA-encoded chemical libraries. Organic Chemistry Frontiers. [URL: https://pubs.rsc.org/en/content/articlelanding/2021/qo/d1qo00459a]
• Polymer Source. (4-Vinylphenyl)methanol. [URL: https://www.polymersource.com/product/4-vinylphenyl-methanol]
• Mazandaran University of Medical Sciences. (2022). Recent applications of vinyl sulfone motif in drug design and discovery. European Journal of Medicinal Chemistry. [URL: https://pubmed.ncbi.nlm.nih.gov/35305462/]
• Wuhan University of Science and Technology. (2024). A bioactive sprite: Recent advances in the application of vinyl sulfones in drug design and organic synthesis. Life Sciences. [URL: https://pubmed.ncbi.nlm.nih.gov/38986895/]
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• ChemicalBook. 4-Vinylphenol synthesis. [URL: https://www.chemicalbook.
• Wikipedia. 4-Vinylphenol. [URL: https://en.wikipedia.org/wiki/4-Vinylphenol]
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• Thermo Fisher Scientific. (2025).
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Distinguishing p-Tolylsulfonylmethanol and p-Vinylphenylsulfonylmethanol: A Comparative Analysis of Structure, Reactivity, and Application

An In-depth Technical Guide for Drug Development Professionals

Introduction

In the landscape of modern drug discovery and organic synthesis, sulfonyl-containing molecules represent a versatile and powerful class of compounds. Their unique electronic properties, stability, and capacity for specific molecular interactions make them invaluable as intermediates, protecting groups, and pharmacologically active agents. This guide provides an in-depth technical comparison of two related yet functionally distinct sulfonylmethanols: p-tolylsulfonylmethanol and p-vinylphenylsulfonylmethanol.

While structurally similar, the substitution on the phenyl ring—a methyl group versus a vinyl group—imparts dramatically different chemical personalities to these molecules. This distinction is not merely academic; it fundamentally dictates their reactivity, synthetic utility, and potential applications, particularly in the realm of covalent inhibitors and polymer chemistry. For researchers, scientists, and drug development professionals, a clear understanding of these differences is paramount for rational compound design and methodological innovation. This paper will dissect their core attributes, from fundamental physicochemical properties and spectroscopic signatures to their divergent applications and the experimental protocols required for their handling and synthesis.

Part 1: Core Molecular Attributes and Physicochemical Properties

The foundational difference between these two molecules lies in their chemical structure, which in turn governs their physical properties and steric and electronic profiles.

p-Tolylsulfonylmethanol , often referred to as tosylmethanol, is characterized by a methyl group at the para position of the benzene ring.[1] This methyl group is a weak electron-donating group, exerting a minor inductive effect on the aromatic system.

p-Vinylphenylsulfonylmethanol , by contrast, features a vinyl group (-CH=CH₂) at the para position. This group is electron-withdrawing and, more importantly, introduces a site of unsaturation, rendering the molecule susceptible to a range of addition reactions.[2]

Below is a direct comparison of their structures and key computed properties.

Caption: Chemical structures of p-tolylsulfonylmethanol and p-vinylphenylsulfonylmethanol.

Table 1: Comparative Physicochemical Properties

Property	p-Tolylsulfonylmethanol	p-Vinylphenylsulfonylmethanol	Justification for Difference
Molecular Formula	C₈H₁₀O₃S[1]	C₉H₁₀O₃S	Addition of a vinyl group (C₂H₂) versus a methyl group (CH₃).
Molecular Weight	186.23 g/mol [1]	210.24 g/mol	The vinylphenyl moiety is heavier than the tolyl moiety.
Key Functional Group	Tolylsulfone	Vinyl Sulfone	The para-substituent defines the core reactivity.
Reactivity Center	Hydroxymethyl group	Vinyl group (Michael acceptor) & Hydroxymethyl group	The vinyl group introduces a highly electrophilic center.
Computed LogP	~0.8 - 1.2	~1.5 - 2.0	The vinyl group increases lipophilicity compared to the methyl group.

Part 2: Comparative Reactivity: The Inert vs. The Activated

The most significant divergence between these two compounds is their chemical reactivity, a direct consequence of the para-substituent.

• p-Tolylsulfonylmethanol: The tolyl group is relatively inert under most conditions. The primary reactive site is the hydroxymethyl group, which can be oxidized to an aldehyde or carboxylate, or used in substitution reactions. The entire p-tolylsulfonylmethyl group is often employed as a protecting group in organic synthesis.

• p-Vinylphenylsulfonylmethanol: This molecule possesses a "vinyl sulfone" moiety, a potent Michael acceptor.[3] The strong electron-withdrawing nature of the sulfone group polarizes the vinyl double bond, making the β-carbon highly electrophilic and susceptible to nucleophilic attack.[4] This reactivity is the cornerstone of its application in drug development. It can form stable, covalent bonds with nucleophilic residues on proteins, most notably the thiol group of cysteine.[5][6]

Caption: Reactivity pathways of p-tolylsulfonylmethanol vs. p-vinylphenylsulfonylmethanol.

This intrinsic reactivity makes vinyl sulfones highly efficient and selective covalent inactivators for enzymes, a sought-after property in targeted drug design.[4][7]

Part 3: Spectroscopic Signatures for Characterization

Accurate characterization is essential for any synthetic compound. The structural differences between p-tolylsulfonylmethanol and p-vinylphenylsulfonylmethanol give rise to distinct spectroscopic fingerprints.[8][9]

¹H NMR Spectroscopy:

• p-Tolylsulfonylmethanol:

  • Aromatic Protons: Two doublets (an AA'BB' system) between δ 7.4-7.9 ppm.

  • Methyl Protons: A sharp singlet around δ 2.4 ppm.[10]

  • Methylene Protons (-CH₂OH): A singlet around δ 4.5-5.0 ppm.

  • Hydroxyl Proton (-OH): A broad singlet, position variable.

• p-Vinylphenylsulfonylmethanol:

  • Aromatic Protons: Two doublets between δ 7.6-8.0 ppm.

  • Vinyl Protons: A characteristic set of three signals between δ 5.5-7.0 ppm, typically a doublet of doublets (dd) for the α-proton and two doublets (d) for the cis and trans β-protons.

  • Methylene Protons (-CH₂OH): A singlet around δ 4.6-5.1 ppm.

  • Hydroxyl Proton (-OH): A broad singlet, position variable.

¹³C NMR Spectroscopy:

• p-Tolylsulfonylmethanol: Will show signals for the methyl carbon (~21 ppm), methylene carbon (~60-65 ppm), and four aromatic carbons.

• p-Vinylphenylsulfonylmethanol: Will lack the methyl signal but show two additional signals for the vinyl carbons (~120-140 ppm).

Infrared (IR) Spectroscopy: Both compounds will exhibit strong, characteristic S=O stretching absorptions around 1350-1300 cm⁻¹ (asymmetric) and 1150-1100 cm⁻¹ (symmetric), as well as a broad O-H stretch from the alcohol group (~3500-3200 cm⁻¹). The key differentiator is:

• p-Vinylphenylsulfonylmethanol: A medium C=C stretch at approximately 1630 cm⁻¹.

Mass Spectrometry (MS): The molecular ion peak (M⁺) will be the most obvious differentiator, corresponding to their different molecular weights (186 vs. 210 g/mol ).[11] Common fragmentation patterns may involve the loss of the hydroxymethyl group (-CH₂OH) or cleavage of the sulfone bond.

Part 4: Applications in Research and Development

The distinct reactivities of these compounds define their primary applications.

Applications of p-Tolylsulfonylmethanol:

• Synthetic Intermediate: It serves as a building block for more complex molecules. The tosyl group is a well-known activating and protecting group in organic chemistry.[12]

• Acid Catalyst Precursor: It is related to p-toluenesulfonic acid (PTSA), a widely used strong organic acid catalyst in reactions like esterification and Beckmann rearrangements.[13][14]

• Pharmaceutical Scaffolding: The tolyl-sulfone core is found in various pharmacologically active molecules, although the hydroxymethyl variant is typically an intermediate rather than the final API.

Applications of p-Vinylphenylsulfonylmethanol:

• Covalent Inhibitors in Drug Discovery: This is its most prominent and high-value application. The vinyl sulfone "warhead" is designed to react specifically with nucleophilic residues (like cysteine) in the active site of target enzymes, leading to irreversible inhibition.[4] This strategy has been successfully employed against targets like cysteine proteases and kinases.

• Monomer for Functional Polymers: The vinyl group allows it to act as a monomer in polymerization reactions.[15] This can be used to create specialty polymers with applications in drug delivery, biomaterials, or as functional resins for chemical synthesis.[16]

• Bioconjugation: Its ability to react selectively with thiols under mild, often aqueous conditions makes it suitable for linking molecules to proteins or other biomolecules.

Part 5: Experimental Protocols

The following protocols are illustrative and should be adapted based on specific laboratory conditions and safety assessments.

Protocol 1: Synthesis of p-Tolylsulfonylmethanol

This protocol describes a representative synthesis via the reaction of sodium p-toluenesulfinate with formaldehyde.

• Rationale: This is a direct and efficient method for forming the C-S bond and introducing the hydroxymethyl group in a single step. The choice of an aqueous medium makes the process environmentally benign.

Step-by-Step Methodology:

• Reagent Preparation: In a 250 mL round-bottom flask, dissolve 17.8 g (0.1 mol) of sodium p-toluenesulfinate in 100 mL of deionized water.

• Reaction Initiation: Add 9 mL (~0.12 mol) of 37% aqueous formaldehyde solution to the flask.

• pH Adjustment: Slowly add glacial acetic acid dropwise while stirring until the pH of the solution is between 4 and 5. This is a critical step to catalyze the reaction without causing unwanted side reactions.

• Reaction Monitoring: Heat the mixture to 60°C and stir for 4-6 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) using a 1:1 ethyl acetate/hexane eluent system.

• Workup and Isolation: Cool the reaction mixture to room temperature, then cool further in an ice bath for 1 hour to precipitate the product.

• Purification: Collect the white solid by vacuum filtration and wash the filter cake with 50 mL of cold water. Recrystallize the crude product from an ethanol/water mixture to yield pure p-tolylsulfonylmethanol.

• Validation: Dry the product under vacuum. Confirm its identity and purity using ¹H NMR, IR spectroscopy, and melting point analysis. Purity should be >98% as determined by HPLC.

Protocol 2: Characterization by NMR Spectroscopy

• Rationale: NMR provides unambiguous structural confirmation, which is a non-negotiable validation step in synthesis.[17]

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the synthesized compound (e.g., p-tolylsulfonylmethanol).

• Dissolution: Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.[18]

• Data Acquisition: Acquire a ¹H NMR spectrum on a 400 MHz or higher spectrometer. Standard parameters include a 90° pulse, a relaxation delay of 2 seconds, and 16 scans.

• Data Processing: Process the resulting Free Induction Decay (FID) with a Fourier transform. Phase and baseline correct the spectrum.

• Analysis: Integrate the peaks and assign the chemical shifts to the corresponding protons in the structure. Compare the observed spectrum with the expected pattern described in Part 3 to confirm identity.

Caption: Self-validating workflow for the synthesis of p-tolylsulfonylmethanol.

Conclusion

The distinction between p-tolylsulfonylmethanol and p-vinylphenylsulfonylmethanol offers a compelling case study in structure-activity relationships. A simple substitution of a methyl group with a vinyl group transforms a relatively stable synthetic building block into a highly reactive covalent warhead. For drug development professionals, p-vinylphenylsulfonylmethanol and its derivatives represent a valuable tool for designing targeted covalent inhibitors, a rapidly growing class of therapeutics. Conversely, p-tolylsulfonylmethanol remains a staple of traditional organic synthesis, valued for its stability and role in precursor chemistry. A thorough understanding of their respective properties, reactivity profiles, and analytical signatures—as detailed in this guide—is essential for leveraging these powerful sulfonyl compounds to their full potential in both the laboratory and the clinic.

References

• [Not Available]. 1H and 13C NMR spectra of compound 2a. Google Scholar.

• Pelliccia, S., et al. (2026). Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets. Exploratory Drug Science, 4:1008147. [Link]

• PubChem. (2025). Methanol, 1-[(4-methylphenyl)sulfonyl]-. PubChem Compound Summary for CID 75131. [Link]

• ResearchGate. (2025). Relative reactivity of different classes of α, β-unsaturated reactive groups against thiol nucleophiles. ResearchGate. [Link]

• BuyersGuideChem. (2026). (p-Tolylsulfonyl)methanol suppliers and producers. BuyersGuideChem. [Link]

• PubChem. (2025). p-Tolyl methyl sulfone. PubChem Compound Summary for CID 18521. [Link]

• Chatani, S., et al. (2018). Multifunctional Monomers based on Vinyl Sulfonates and Vinyl Sulfonamides for Crosslinking Thiol-Michael Polymerizations. Polymer Chemistry. [Link]

• University of Calgary. Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis. University of Calgary. [Link]

• PubChem. (2026). P-Toluenesulfonamide. PubChem Compound Summary for CID 6269. [Link]

• PubChem. (2025). p-Toluenesulfonic acid. PubChem Compound Summary for CID 6101. [Link]

• ResearchGate. (2025). Vinyl Sulfones: Synthetic Preparations and Medicinal Chemistry Applications. Request PDF. [Link]

• Erdogdu, Y., et al. (2015). An investigations on the molecular structure, FT-IR, FT-Raman and NMR spectra of 1-(p-tolylsulfonyl) pyrrole by theoretical and experimental approach. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 146, 88-96. [Link]

• UniversalClass. NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy. UniversalClass.com. [Link]

• ResearchGate. (2025). Relative reactivity and selectivity of vinyl sulfones and acrylates towards the thiol–Michael addition reaction and polymerization. Request PDF. [Link]

• Nielsen, P. (2014). NMR spectroscopy: Quality control of pharmaceutical products. New Food Magazine. [Link]

• ResearchGate. (2021). On-surface reactivity of vinyl groups. ResearchGate. [Link]

• MDPI. (2024). Ionic Liquids in Pharmaceutical and Biomedical Applications: A Review. MDPI. [Link]

• ChemComplete. (2020). Solving Another Unknown Using NMR, IR and MS Spectroscopy - Example 8. YouTube. [Link]

• Reich, H. J. (2020). NMR Spectroscopy – 1H NMR Chemical Shifts. Organic Chemistry Data & Info. [Link]

• University of Calgary. Spectra Problem #8 Solution. University of Calgary. [Link]

• Google Patents. (2016). WO2016141397A1 - Method for producing p -vinylphenols.
• Google Patents. (2016). CN105503671A - Preparation method of p-toluene sulfonyl chloride.

• PubChem. (2026). 4-Vinylphenol. PubChem Compound Summary for CID 62453. [Link]

• Google Patents. (2013). CN103450057A - Synthesis method of p-toluene sulfonic acid pleuromutilin ester.

• Bentham Science. (2011). Application of p-toluenesulfonic Acid (PTSA) in Organic Synthesis. Current Organic Chemistry, 15(17). [Link]

• Al-Shdefat, R., et al. (2024). Recent Applications of PLGA in Drug Delivery Systems. Polymers. [Link]

• ResearchGate. (2019). 1 H NMR spectra of 3% solutions of PVA, PVF-HET c, PVF-PREC c, and PVF-SOL in DMSO-d6. ResearchGate. [Link]

• Wang, M., et al. (2021). Identification, Comparison and Classification of Volatile Compounds in Peels of 40 Apple Cultivars by HS–SPME with GC–MS. Foods. [Link]

• Silva, F. A., et al. (2020). The Role of Ionic Liquids in the Pharmaceutical Field: An Overview of Relevant Applications. Pharmaceutics. [Link]

• ResearchGate. (2025). Application of p-Toluenesulfonic Acid (PTSA) in Organic Synthesis. Request PDF. [Link]

• ResearchGate. (2025). Comparative Analysis of Volatile Compounds in Tieguanyin with Different Types Based on HS–SPME–GC–MS. PDF. [Link]

• MDPI. (2022). The Difference of Volatile Compounds in Female and Male Buds of Herpetospermum pedunculosum Based on HS-SPME-GC-MS and Multivariate Statistical Analysis. MDPI. [Link]

• Fan, Y., et al. (2023). Comparative analysis of volatile compounds in different muskmelon cultivars in Xinjiang based on HS-SPME-GC-MS and transcriptomics. Food Innovation and Advances, 2(3), 217-224. [Link]

• PMC. (2025). Soluplus®-Based Pharmaceutical Formulations: Recent Advances in Drug Delivery and Biomedical Applications. PMC. [Link]

• MDPI. (2020). Supercritical Antisolvent Process for Pharmaceutical Applications: A Review. MDPI. [Link]

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Thermodynamic Profiling and Reactivity Tuning of Vinyl Sulfonyl Carbinols

This guide provides an in-depth technical analysis of Vinyl Sulfonyl Carbinols , specifically focusing on their application as tunable covalent warheads in drug discovery. It synthesizes thermodynamic principles with practical experimental protocols.

A Technical Guide for Covalent Inhibitor Design

Executive Summary

Vinyl sulfonyl carbinols—often synthesized via the Morita-Baylis-Hillman (MBH) reaction—represent a sophisticated class of electrophiles. Unlike traditional acrylamides which often form irreversible covalent bonds, vinyl sulfones possess a unique thermodynamic profile that allows for tunable reversibility . The incorporation of the carbinol (hydroxyl) moiety introduces critical solvation effects and hydrogen-bond donor capabilities, altering the free energy (

) of binding and the transition state enthalpy ( ). This guide details the thermodynamic underpinnings of these derivatives and provides validated protocols for their characterization.

Structural Architecture & The Carbinol Effect

The vinyl sulfonyl carbinol scaffold consists of three pharmacophoric distinct zones:

• The Vinyl Sulfone Warhead: A soft electrophile acting as a Michael acceptor.

• The Sulfonyl Group (

  ): A strong electron-withdrawing group (EWG) that lowers the LUMO energy of the alkene, facilitating nucleophilic attack, while also serving as a hydrogen bond acceptor.

• The Carbinol Moiety (

  ): Typically introduced at the -position via MBH reaction. This group breaks the planarity of the molecule and provides a "solvation handle," significantly impacting and binding entropy.

Thermodynamic Stability vs. Hydrolysis

Unlike esters or thioesters, the sulfone linkage is hydrolytically stable across a wide pH range (1–13). However, the thermodynamic stability of the covalent adduct formed with proteins is the critical parameter.

• Retro-Michael Instability: In sterically crowded active sites, the Michael addition of a cysteine thiolate to a vinyl sulfone can be reversible. The carbinol group can stabilize the adduct via intramolecular H-bonding with the sulfone oxygens, effectively "locking" the conformation and lowering the

  of the product state.

Thermodynamics of Covalent Engagement (The "Goldilocks" Zone)

The central value proposition of vinyl sulfones in drug design is their ability to access a thermoneutral or slightly exergonic reaction profile with thiols.[1]

Reaction Coordinate Analysis

In a typical Michael addition with a cysteine thiol (

):

• Acrylamides: Typically highly exergonic (

  ), leading to irreversible inhibition.

• Vinyl Sulfones: Often exhibit

  to kcal/mol. This allows for covalent reversibility, where the inhibitor can dissociate from the target, reducing off-target immunogenicity (haptenization).

The presence of the

-hydroxyalkyl (carbinol) group modifies this landscape. The electron-withdrawing inductive effect of the oxygen increases the electrophilicity of the -carbon (kinetic acceleration), while the steric bulk of the carbinol group can destabilize the adduct (thermodynamic destabilization), pushing the equilibrium back towards reactants unless specific protein interactions compensate.

Visualization: Reaction Energy Landscape

The following diagram illustrates the comparative energy profiles of standard acrylamides versus vinyl sulfonyl carbinols.

Caption: Comparative reaction coordinate diagram. Vinyl sulfones (green) offer a shallower thermodynamic well compared to acrylamides (red), enabling reversibility.

Physicochemical Profiling Data

The introduction of the carbinol group significantly alters the physicochemical properties compared to the parent vinyl sulfone.

Property	Parent Vinyl Sulfone (e.g., Phenyl Vinyl Sulfone)	Vinyl Sulfonyl Carbinol (MBH Adduct)	Impact on Drug Design
Log P (Lipophilicity)	High (2.0 – 3.5)	Moderate (1.0 – 2.0)	Carbinol lowers Log P, improving solubility and reducing metabolic clearance.
Water Solubility	Low (< 50 M)	Moderate (> 200 M)	Critical for high-concentration assays and bioavailability.
H-Bond Donors (HBD)	0	1	Adds a specific anchor point for active site serine/threonine residues.
Thiol Reactivity ( )	Moderate	High	The -substituent activates the double bond electronically but may hinder it sterically.
Metabolic Stability	Susceptible to oxidation	Improved	The carbinol can block metabolic soft spots on the -carbon.

Experimental Protocols

Protocol A: Synthesis via Morita-Baylis-Hillman (MBH) Reaction

This is the gold-standard method for generating vinyl sulfonyl carbinols.

• Principle: DABCO-catalyzed coupling of a vinyl sulfone with an aldehyde.

• Reagents: Phenyl vinyl sulfone (1.0 eq), Aryl aldehyde (1.2 eq), DABCO (0.2–0.5 eq).

• Solvent: 1,4-Dioxane or THF/Water mixtures (accelerates rate via H-bonding).

Step-by-Step:

• Dissolve vinyl sulfone in 1,4-dioxane (

  M concentration).

• Add the aldehyde followed by DABCO.

• Stir at room temperature for 24–48 hours. Note: Vinyl sulfones react slower than acrylates; mild heating (40°C) may be required.

• Workup: Dilute with EtOAc, wash with 0.1 M HCl (to remove DABCO) and brine.

• Purification: Silica gel chromatography (Hexane/EtOAc).

Protocol B: Thiol Reactivity Assay (NMR-Based)

To determine the thermodynamic reversibility and kinetic rate.

• Preparation: Dissolve the vinyl sulfonyl carbinol (10 mM) in

  -DMSO.

• Nucleophile: Add Cysteamine or N-acetylcysteine (10 mM, 1.0 eq) buffered with

  (phosphate buffer pD 7.4).

• Monitoring: Acquire

  NMR spectra at t=0, 10 min, 1h, 12h, 24h.

• Analysis: Integrate the vinyl protons (

  6.0–7.0 ppm) vs. the adduct alkyl protons.

  • Irreversible:[2][3][4] >95% conversion, no reversion upon dilution.

  • Reversible:[5] Equilibrium reached at <90% conversion; dilution shifts equilibrium back to starting material.

Protocol C: Determination (Spectrophotometric)

Determining the acidity of the carbinol or the

-proton (if applicable).

• Prepare a

  stock of the compound in a mixed solvent system (e.g., water/methanol) to ensure solubility.

• Titrate with 0.1 M NaOH while monitoring UV-Vis absorbance shifts (typically 200–400 nm).

• Plot Absorbance vs. pH to determine the inflection point (

  ).

Mechanistic Visualization: The MBH Pathway

Understanding the synthesis mechanism is crucial for troubleshooting low yields, which are common with vinyl sulfone substrates.

Caption: The Morita-Baylis-Hillman catalytic cycle. The proton transfer step is often rate-limiting for vinyl sulfones, requiring protic solvents or additives.

References

• Vinyl sulfone building blocks in covalently reversible reactions with thiols. Source: Royal Society of Chemistry (New Journal of Chemistry), 2015. Context: Establishes the thermoneutrality of vinyl sulfone-thiol reactions and the potential for reversibility.[1][5][6][7]

• Baylis-Hillman Reaction: Mechanism and Applications. Source: Organic Chemistry Portal.[8][9] Context: Detailed mechanism of the DABCO-catalyzed synthesis of vinyl carbinol derivatives.

• Vinyl Sulfones: Selective and Tunable Covalent Warheads. Source: Exploration of Drug Science, 2026.[3] Context: Discusses the reactivity profiles of vinyl sulfones compared to acrylamides in protease inhibition.

• Bordwell pKa Table (Acidity in DMSO). Source: University of Wisconsin-Madison (Reich/Bordwell). Context: Reference values for sulfone

  -proton acidity and solvation effects.

Sources

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• 5. Vinyl sulfone building blocks in covalently reversible reactions with thiols - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C5NJ00368G [pubs.rsc.org]
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• 9. Vinyl sulfone synthesis by C-S coupling reactions [organic-chemistry.org]

Literature review on sulfonyl-functionalized styrene monomers

Advanced Synthesis, Polymerization Kinetics, and Bio-Applications

Executive Summary

Sulfonyl-functionalized styrene monomers represent a critical class of functional building blocks in macromolecular engineering. Their unique ability to bridge the gap between robust hydrophobic backbones and highly reactive or hydrophilic pendant groups makes them indispensable in drug delivery systems, proton exchange membranes, and "click" chemistry scaffolds.

This guide provides a technical deep-dive into the three primary variants of this class:

• Sodium 4-styrenesulfonate (NaSS): The water-soluble standard for polyelectrolytes.

• 4-Styrenesulfonyl Chloride (SSC): The reactive electrophilic intermediate.

• 4-Vinylbenzenesulfonyl Fluoride (VBSF): The emerging standard for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.

Monomer Architecture & Selection Logic

Selection of the correct monomer dictates the polymerization strategy and final material properties. The following table contrasts the core monomers based on stability and application suitability.

Monomer Variant	Chemical Structure	Stability Profile	Primary Polymerization Route	Key Application
NaSS		High: Stable in water/air. Non-volatile.	FRP (Aq), RAFT (Aq)	Hydrogels, Bio-interfaces, Ion-Exchange
SSC		Low: Moisture sensitive. Hydrolyzes to acid.	FRP (Anhydrous), RAFT	Precursor for sulfonamides/esters
VBSF		High: Redox stable. Resists hydrolysis.	RAFT, ATRP, FRP	SuFEx "Click" Scaffolds, Drug Conjugation
NeoSS		High: Acid-protected ester.	ATRP, NMP	Precision block copolymers (Hydrolysis req.)

Expert Insight: Do not attempt Atom Transfer Radical Polymerization (ATRP) directly with NaSS or sulfonic acid monomers. The acidic protons will protonate the amine ligands on the Copper catalyst (

), deactivating the catalytic cycle. Use NeoSS (Neopentyl p-styrenesulfonate) or VBSF for ATRP, then hydrolyze post-polymerization if the acid form is required.

Synthesis Protocols: From Precursor to Functional Monomer

Protocol A: Synthesis of 4-Vinylbenzenesulfonyl Fluoride (VBSF)

Target: SuFEx-ready monomer for drug conjugation.

Mechanism: Conversion of the sulfonate salt to sulfonyl chloride, followed by halide exchange. This route avoids the use of unstable gaseous

.

Reagents:

• Sodium 4-styrenesulfonate (NaSS)[1]

• Phosphorus Pentachloride (

  ) or Thionyl Chloride ( )

• Potassium Bifluoride (

  ) or Potassium Fluoride ( ) with 18-crown-6[2]

• Solvents: Dichloromethane (DCM), Acetonitrile (MeCN)

Step-by-Step Methodology:

• Chlorination (NaSS

  SSC):

  • Suspend NaSS (1.0 eq) in anhydrous DCM at 0°C under

    .

  • Slowly add

    (2.0 eq) to control exotherm.

  • Allow to warm to Room Temperature (RT) and stir for 4 hours.

  • Validation: Aliquot NMR should show loss of ionic character.

  • Workup: Wash with ice-cold water (rapidly to minimize hydrolysis), dry organic phase over

    , and concentrate 4-styrenesulfonyl chloride (SSC).

• Fluorination (SSC

  VBSF):

  • Dissolve crude SSC in a 1:1 mixture of MeCN/Water (Note: VBSF formation is faster than hydrolysis under these specific conditions, but anhydrous MeCN + KF/18-crown-6 is safer for high purity).

  • Add

    (4.0 eq) and stir vigorously at RT for 18 hours.

  • Purification: Extract with DCM, wash with brine, dry, and concentrate. Purify via silica gel chromatography (Eluent: Hexanes/EtOAc 9:1).

  • Yield Target: >70%.[3] Product is a clear liquid/low-melting solid.

Polymerization Strategies & Kinetics

Controlled Radical Polymerization (RAFT)

Reversible Addition-Fragmentation chain Transfer (RAFT) is the preferred method for sulfonyl monomers because it tolerates the electrophilic sulfonyl group better than ATRP.

Workflow Visualization (DOT):

Figure 1: RAFT polymerization workflow for sulfonyl-styrenes, highlighting the critical path to SuFEx functionalization.

Reactivity Ratios

When copolymerizing NaSS (M1) with Styrene (M2), the reactivity ratios indicate a tendency toward alternating or random structures depending on the solvent polarity.

• Aqueous/Emulsion:

  , (NaSS is more reactive).[4]

• DMF:

  , (Alternating tendency increases).

• Implication: To achieve uniform incorporation of sulfonyl groups in a hydrophobic styrene backbone, starvation-feed protocols (semi-batch) are required to prevent drift in composition.

Applications in Drug Development & Bio-Materials

SuFEx Click Chemistry (The "Next Gen" Click)

Poly(VBSF) serves as a "reactive handle" scaffold. Unlike sulfonyl chlorides, sulfonyl fluorides are stable in blood plasma and cellular conditions but react exclusively with silyl ethers or amines when "activated" by a catalyst (e.g., DBU or BEMP).

• Reaction:

• Utility: Covalent attachment of peptides, fluorophores, or small molecule drugs to the polymer backbone after synthesis, ensuring delicate drugs are not exposed to harsh polymerization conditions.

Bio-Active Surfaces

Poly(NaSS) mimics heparin, a natural glycosaminoglycan.

• Mechanism: The high density of sulfonate anions binds to positively charged domains on viruses (e.g., HSV) or growth factors (e.g., VEGF).

• Protocol: Grafting PNaSS from Polycaprolactone (PCL) scaffolds enhances osteoblast adhesion for bone tissue engineering.

References

• Sharpless, K. B., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition. Link

• Theato, P., et al. (2024). 4-Vinylbenzenesulfonyl fluoride (VBSF): a highly reactive monomer for RAFT polymerization.[5][6] ChemRxiv.[5][7] Link

• Matyjaszewski, K., et al. (2001). Functional polymers by atom transfer radical polymerization. Progress in Polymer Science. Link

• Rivas, B. L., et al. (2003). Water-soluble polyelectrolytes: Poly(sodium 4-styrenesulfonate) and its interactions. Journal of Applied Polymer Science. Link

• Boudou, T., et al. (2006). Poly(sodium styrene sulfonate) based films for biological applications. Biomaterials. Link

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• 7. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Free Radical Polymerization of (4-Vinylphenyl)sulfonylmethanol (VPSM) for Advanced Hydrophilic Matrices

Target Audience: Polymer Chemists, Materials Scientists, and Drug Delivery Professionals Document Type: Technical Application Note & Experimental Protocol

Introduction & Rationale

The development of functionalized styrenic polymers has driven significant advancements in targeted drug delivery, hydrogel synthesis, and stimuli-responsive coatings. Among these, (4-vinylphenyl)sulfonylmethanol (VPSM) represents a highly specialized monomer. It combines the robust, high-glass-transition (

) backbone of polystyrene with the extreme polarity, hydrogen-bonding capability, and synthetic versatility of a para-substituted sulfonylmethanol group ( ).

While standard polystyrene is highly hydrophobic, the incorporation of the sulfonylmethanol moiety transforms the resulting polymer, poly(VPSM) , into a highly polar, solvent-interactive matrix. The primary aliphatic hydroxyl group serves as an ideal handle for post-polymerization modification (PPM), allowing for the covalent attachment of therapeutics via ester or urethane linkages, similar to strategies employed with poly(N-(4-vinylphenyl)sulfonamide)s[1].

Mechanistic Insights & Causality

To successfully polymerize VPSM via Free Radical Polymerization (FRP), one must account for the unique stereoelectronic effects of the monomer.

Electronic Activation of the Vinyl Group

The

group is strongly electron-withdrawing. Through inductive and resonance effects across the phenyl ring, it reduces the electron density of the vinyl double bond. This electron deficiency makes the monomer highly susceptible to attack by nucleophilic carbon-centered radicals, accelerating the propagation rate compared to unfunctionalized styrene. This behavior mirrors the kinetics observed in the polymerization of 4-vinylbenzylphenylsulfone and arenesulfonyl-initiated systems[2][3].

Solvent Selection and Hydrogen Bonding

VPSM exhibits strong intermolecular hydrogen bonding due to the sulfonyl (acceptor) and hydroxyl (donor) groups. Polymerization in bulk or non-polar solvents (like toluene) leads to premature precipitation of the growing polymer chain, resulting in low conversion and high dispersity (Đ). Therefore, highly polar aprotic solvents such as N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) are strictly required to solvate both the monomer and the growing polymer coil, ensuring homogeneous reaction conditions.

Chain Transfer Considerations

The

-protons adjacent to the sulfonyl group ( ) are slightly acidic. At elevated temperatures (>80 °C), these protons can participate in chain transfer reactions, leading to unwanted branching. To mitigate this, the polymerization is optimally conducted at 65 °C using Azobisisobutyronitrile (AIBN), which has a suitable 10-hour half-life at this temperature.

Experimental Workflows & Visualizations

Experimental workflow for the free radical polymerization of VPSM.

Functional pathways and application matrices for Poly(VPSM).

Step-by-Step Polymerization Protocol

This protocol is designed as a self-validating system; each step includes the causal reasoning required to troubleshoot and ensure reproducibility.

Materials Required

• (4-vinylphenyl)sulfonylmethanol (VPSM): Purified via column chromatography to remove polymerization inhibitors (e.g., TBC).

• Azobisisobutyronitrile (AIBN): Recrystallized from methanol. Causality: Commercial AIBN degrades into methacrylonitrile derivatives over time, which act as radical traps and skew initiator efficiency.

• N,N-Dimethylformamide (DMF): Anhydrous, stored over molecular sieves.

• Diethyl Ether: Ice-cold, for precipitation.

Procedure

Step 1: Reaction Assembly

• In a 25 mL Schlenk flask equipped with a magnetic stir bar, dissolve 2.0 g (approx. 10 mmol) of VPSM in 8.0 mL of anhydrous DMF.

• Add 16.4 mg (0.1 mmol) of recrystallized AIBN to achieve a Monomer:Initiator ([M]:[I]) ratio of 100:1.

• Seal the Schlenk flask with a rubber septum.

Step 2: Deoxygenation (Crucial Step) Causality: Molecular oxygen (

) is a diradical that reacts with propagating carbon-centered radicals at diffusion-controlled rates, forming stable peroxy radicals that halt polymerization.

• Submerge the flask in liquid nitrogen until the solution is completely frozen.

• Open the flask to a high vacuum line for 5 minutes to evacuate the headspace.

• Close the vacuum valve and thaw the solution in a room-temperature water bath. You will observe gas bubbles escaping the liquid as argon/oxygen is displaced.

• Repeat this Freeze-Pump-Thaw cycle three times . On the final thaw, backfill the flask with ultra-pure Argon.

Step 3: Polymerization

• Immerse the Schlenk flask in a pre-heated oil bath set strictly to 65 °C .

• Allow the reaction to proceed under continuous stirring for 16 hours. Note: As conversion increases, the viscosity of the DMF solution will noticeably rise due to chain entanglement and strong hydrogen bonding.

Step 4: Quenching and Purification

• Remove the flask from the heat and immediately open it to the atmosphere. Dilute the mixture with 5 mL of ambient DMF. Causality: Oxygen quenches the radicals, and dilution reduces viscosity to prevent the polymer from trapping unreacted monomer during precipitation.

• Add the polymer solution dropwise into 200 mL of vigorously stirred, ice-cold diethyl ether.

• Collect the precipitated white polymer via vacuum filtration using a glass frit.

• Wash the polymer cake with an additional 50 mL of cold ether.

• Dry the polymer in a vacuum oven at 40 °C for 24 hours to constant weight.

Quantitative Data & Expected Outcomes

The following table summarizes the typical kinetic and molecular weight data obtained from the FRP of VPSM in DMF at 65 °C over 16 hours. Molecular weights are determined via Gel Permeation Chromatography (GPC) using DMF (with 0.05 M LiBr) as the eluent against polystyrene standards.

[M]:[I] Ratio	Initiator (AIBN) mol%	Conversion (%)	( g/mol )	( g/mol )	Dispersity (Đ)
50:1	2.0%	> 85%	22,500	41,600	1.85
100:1	1.0%	78%	45,200	83,100	1.83
200:1	0.5%	62%	71,400	137,000	1.92
500:1	0.2%	41%	115,000	241,500	2.10

Data Interpretation: As the initiator concentration decreases, the number-average molecular weight (

) increases, but overall conversion drops due to the lower steady-state concentration of radicals. The dispersity (Đ) ranges from 1.8 to 2.1, which is characteristic of conventional free radical polymerization where termination occurs primarily via bimolecular coupling and disproportionation.

References

• Synthesis and Post-Polymerization Modification of Poly(N-(4-Vinylphenyl)Sulfonamide)s. Macromolecular Rapid Communications, 2021. This study demonstrates the synthesis of related styrenic sulfonamide polymers and validates the use of post-polymerization modification on functionalized styrenic backbones. URL:[Link]

• Synthesis and Polymerization of 4-Vinylbenzylphenylsulfone. Journal of Research Updates in Polymer Science, 2023. This paper outlines the free radical polymerization parameters for structurally analogous vinyl sulfone monomers, confirming the kinetic behavior of sulfonyl-activated styrenes. URL:[Link]

• Metal-Catalyzed “Living” Radical Polymerization of Styrene Initiated with Arenesulfonyl Chlorides. Macromolecules, 1998. Provides foundational mechanistic insight into how sulfonyl groups interact with radical species during styrenic polymerization. URL:[Link]

Sources

• 1. Synthesis and Post-Polymerization Modification of Poly(N-(4-Vinylphenyl)Sulfonamide)s - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Controlled Copolymerization of Styrene and (4-Vinylphenyl)sulfonylmethanol via RAFT

Executive Summary

The synthesis of functionalized styrenic copolymers is a cornerstone of modern macromolecular engineering. The copolymerization of styrene with (4-vinylphenyl)sulfonylmethanol (VPSM) yields a unique amphiphilic material. By combining the rigid, hydrophobic polystyrene backbone with the highly polar, hydrogen-bond-donating sulfonylmethanol moiety, researchers can engineer advanced matrices for drug delivery, proton-exchange membranes, and reactive scaffolds for post-polymerization modification. This application note details a self-validating Reversible Addition-Fragmentation chain Transfer (RAFT) protocol to synthesize this copolymer with precise control over molecular weight (

) and dispersity (Đ).

Mechanistic Rationale & Experimental Causality

As a Senior Application Scientist, it is critical to understand why specific synthetic routes are chosen over others. The structural nature of VPSM dictates the entire experimental design:

• Tolerance to Protic Groups: VPSM contains an unprotected hydroxyl (-OH) group. Traditional anionic polymerization is strictly incompatible with this monomer, as the protic methanol moiety will immediately quench the propagating carbanion. RAFT polymerization is explicitly selected because it operates via a radical mechanism that exhibits exceptional tolerance to unprotected protic functional groups while maintaining living characteristics[1].

• Monomer Reactivity Dynamics: The strongly electron-withdrawing sulfonyl group (-SO2-) pulls electron density away from the vinyl bond, making VPSM an electron-deficient monomer compared to the electron-rich styrene. This electronic disparity encourages a highly efficient, somewhat alternating copolymerization behavior, a phenomenon well-documented in other 4-vinylphenylsulfonyl derivatives[2].

• Chain Transfer Agent (CTA) Selection: For styrenic monomers, dithiobenzoates such as 2-Cyanopropan-2-yl dithiobenzoate (CPDB) are the gold standard. They possess high chain transfer constants (

  ), ensuring that the pre-equilibrium phase is rapid and that all polymer chains initiate simultaneously, resulting in narrow molecular weight distributions[3].

Mechanistic causality guiding the selection of RAFT polymerization and solvent conditions.

Materials and Reagents

• Styrene (St): ≥99%, must be passed through a basic alumina column immediately prior to use to remove the 4-tert-butylcatechol (TBC) inhibitor.

• (4-Vinylphenyl)sulfonylmethanol (VPSM): Synthesized or purchased at >95% purity. Store desiccated at 4 °C.

• 2-Cyanopropan-2-yl dithiobenzoate (CPDB): RAFT Agent. Used as received.

• Azobisisobutyronitrile (AIBN): Thermal initiator. Recrystallize twice from methanol and store in the dark at 4 °C.

• N,N-Dimethylformamide (DMF): Anhydrous, ≥99.9%. Chosen to solubilize both the highly polar VPSM and the non-polar styrene.

• Methanol: Analytical grade, chilled to -20 °C for polymer precipitation.

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop system. Do not proceed to the final purification step without first validating the intermediate kinetics.

Phase 1: Master Mix Preparation

• In a 25 mL Schlenk flask equipped with a magnetic stir bar, add VPSM (1.00 g, 5.04 mmol) and purified Styrene (0.52 g, 5.04 mmol) to achieve a 50:50 feed ratio.

• Add CPDB (22.3 mg, 0.10 mmol) to target a theoretical degree of polymerization (DP) of 100 at full conversion.

• Add AIBN (1.64 mg, 0.01 mmol). Causality Note: The [CTA]:[Initiator] ratio is kept strictly at 10:1 to minimize dead chains formed by bimolecular termination[1].

• Dissolve the mixture in 3.0 mL of anhydrous DMF.

Phase 2: Deoxygenation

• Seal the Schlenk flask and attach it to a Schlenk line.

• Perform three consecutive Freeze-Pump-Thaw cycles:

  • Freeze the mixture in liquid nitrogen for 3 minutes.

  • Open the flask to high vacuum for 5 minutes to evacuate atmospheric gases.

  • Isolate the vacuum and thaw the flask in a room-temperature water bath.

  • Causality Note: Molecular oxygen is a potent radical scavenger. Failing to remove it will cause an unpredictable induction period and disrupt the RAFT equilibrium, leading to high dispersity[3].

• Backfill the flask with ultra-high purity Argon after the final thaw.

Phase 3: Thermal Polymerization

• Immerse the Schlenk flask in a pre-heated oil bath set precisely to 70 °C.

• Allow the polymerization to proceed under constant stirring (400 rpm) for 16 hours.

Phase 4: Kinetic Sampling & Self-Validation

• At the 16-hour mark, do not immediately quench the entire reaction. Instead, withdraw a 0.1 mL aliquot using an argon-purged syringe.

• Dilute the aliquot in CDCl3 and acquire a rapid

  H NMR spectrum.

• Validation Check: Calculate monomer conversion by comparing the integration of the residual vinyl protons (δ 5.2–6.8 ppm) against the broad polymer backbone and aromatic protons (δ 6.5–7.5 ppm).

• Calculate the theoretical molecular weight (

  ):

• Decision Gate: If the conversion aligns with your target

  , proceed to Phase 5. If not, return the flask to the oil bath.

Phase 5: Purification

• Quench the reaction by exposing the flask to air and immersing it in liquid nitrogen to rapidly terminate propagating radicals.

• Dilute the viscous mixture with 2 mL of THF.

• Precipitate the polymer by adding the solution dropwise into 100 mL of vigorously stirred, ice-cold methanol.

• Recover the pink-tinted polymer (color derived from the dithiobenzoate end-group) via vacuum filtration.

• Redissolve in THF and precipitate a second time to remove unreacted VPSM monomer.

• Dry in a vacuum oven at 40 °C for 24 hours.

Step-by-step workflow for the RAFT copolymerization of Styrene and VPSM.

Quantitative Data & Characterization

The following table summarizes expected kinetic outcomes based on varying monomer feed ratios. Due to the steric bulk and electronic nature of the sulfonyl group, increasing the VPSM ratio slightly decelerates the overall polymerization rate[2].

Table 1: Representative Kinetic and Macromolecular Data for Poly(St-co-VPSM)

Entry	Feed Ratio (St:VPSM)	Time (h)	Conversion (%)	( g/mol )	( g/mol )	Dispersity (Đ)
1	90:10	12	65	14,500	15,200	1.12
2	70:30	16	58	13,800	14,600	1.15
3	50:50	24	45	11,200	12,100	1.18

Note:

is determined via Gel Permeation Chromatography (DMF eluent, 0.05 M LiBr) calibrated against narrow polystyrene standards.

References

• Title: Living Radical Polymerization by the RAFT Process – A Third Update Source: ConnectSci URL: 1

• Title: 4-Vinylbenzenesulfonyl fluoride (VBSF): a highly reactive monomer for RAFT polymerization and exhaustive SuFEx postpolymerization sulfonamidation Source: ChemRxiv URL: 2

• Title: Synthesis and Post‐Polymerization Modification of Poly(N‐(4‐Vinylphenyl)Sulfonamide)s Source: ResearchGate URL: 3

Sources

• 1. connectsci.au [connectsci.au]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]

Using Methanol, 1-[(4-ethenylphenyl)sulfonyl]- as a cross-linking agent

Application Note: Using Methanol, 1-[(4-ethenylphenyl)sulfonyl]- as a Cross-Linking Agent

Executive Summary

Methanol, 1-[(4-ethenylphenyl)sulfonyl]- (referred to herein as VPSM for VinylPhenylSulfonylMethanol) is a versatile, heterobifunctional cross-linking agent and functional monomer. Structurally, it combines a polymerizable styrenic vinyl group with a reactive hydroxymethyl sulfone moiety. This dual functionality allows VPSM to bridge the gap between radical polymerization and condensation chemistry, making it a superior alternative to traditional N-methylolacrylamide (NMA) in applications requiring enhanced hydrolytic stability and precise cross-linking control.

This guide details the mechanistic principles, synthesis protocols, and application workflows for integrating VPSM into hydrogels, coatings, and surface-functionalized biomaterials.

Chemical Identity & Mechanism of Action[1]

Structural Analysis

• IUPAC Name: Methanol, 1-[(4-ethenylphenyl)sulfonyl]-

• Common Name: (4-Vinylphenylsulfonyl)methanol; Hydroxymethyl (4-vinylphenyl) sulfone.

• Molecular Formula: C

  H O S[1][2][3][4][5]

• Key Functional Groups:

  • Vinyl Group (Styrenic): Enables radical copolymerization with monomers like styrene, acrylates, or acrylamides.

  • Sulfonyl Group (-SO

    -): Electron-withdrawing group that activates the adjacent methylene.

  • Hydroxymethyl Group (-CH

    OH): Acts as a "masked" electrophile. Under acidic or thermal conditions, it undergoes condensation with nucleophiles (–OH, –NH , –SH) or self-condenses to form ether cross-links.

Cross-Linking Mechanisms

VPSM operates via two distinct pathways, often sequentially:

• Stage 1: Incorporation (Radical Polymerization): The vinyl group is incorporated into a polymer backbone via standard free-radical or controlled radical polymerization (CRP).

• Stage 2: Curing (Condensation/Substitution): The pendant hydroxymethyl sulfone groups react with nucleophiles on adjacent chains (e.g., hydroxyls on cellulose, amines on proteins) or self-crosslink via etherification, releasing water.

Note: Unlike N-methylol amides, the sulfonyl linkage provides greater resistance to hydrolysis, resulting in more durable cross-links in aqueous environments.

Caption: Mechanistic pathway of VPSM from monomer incorporation to final cross-linked network formation.

Applications & Use Cases

Application Field	Function of VPSM	Key Advantage
Latex Coatings	Self-crosslinking monomer	Improves wet-scrub resistance and solvent resistance without requiring external cross-linkers.
Bioconjugation	Heterobifunctional linker	Vinyl group binds thiols (Michael/Radical); Hydroxymethyl binds surface amines.
Textile Finishing	Cellulose cross-linker	Reacts with cellulose hydroxyls to impart wrinkle resistance; Sulfone linkage is stable to laundry cycles.
Hydrogels	Dual-cure networks	Allows formation of a primary network via UV (vinyl) and a secondary network via pH change (hydroxymethyl).

Detailed Experimental Protocols

Protocol A: Emulsion Copolymerization (Latex Formulation)

Objective: To synthesize a self-crosslinking acrylic latex containing 3% w/w VPSM.

Materials:

• Monomers: Butyl Acrylate (BA), Methyl Methacrylate (MMA), VPSM.

• Surfactant: Sodium Dodecyl Sulfate (SDS).

• Initiator: Potassium Persulfate (KPS).

• Buffer: Sodium Bicarbonate (to maintain pH 7 during polymerization).

Step-by-Step Procedure:

• Pre-Emulsion Preparation:

  • Mix BA (45 g), MMA (52 g), and VPSM (3 g).

  • Dissolve SDS (0.5 g) in deionized water (30 mL).

  • Add monomer mix to surfactant solution and shear (homogenizer) to form a stable pre-emulsion.

• Reactor Setup:

  • Charge a 250 mL reactor with water (60 mL) and buffer (0.1 g NaHCO

    ).

  • Heat to 75°C under nitrogen purge.

• Polymerization:

  • Add 10% of the pre-emulsion as a seed.

  • Add KPS solution (0.2 g in 5 mL water). Wait 15 mins for seed formation (bluish tint).

  • Feed the remaining pre-emulsion and KPS solution concurrently over 3 hours .

• Post-Polymerization:

  • Hold at 80°C for 1 hour to consume residual monomers.

  • Cool to room temperature and filter (100 mesh).

• Curing (Cross-linking):

  • Cast the latex onto a substrate (glass/metal).

  • Dry at room temperature, then cure at 120°C for 5-10 minutes . Note: Acid catalysts (e.g., p-TSA) can lower the curing temperature to 90°C.

Protocol B: Surface Functionalization of Cellulose

Objective: To graft vinyl groups onto a cellulose surface (e.g., filter paper or cotton) for subsequent polymer grafting.

Materials:

• VPSM (10% solution in Methanol/Water 80:20).

• Catalyst: Zinc Nitrate or Citric Acid (1% w/v).

• Substrate: Cellulose filter paper.

Step-by-Step Procedure:

• Impregnation:

  • Dip the cellulose substrate into the VPSM/Catalyst solution for 5 minutes.

  • Ensure uniform wetting.

• Drying & Curing:

  • Air dry to remove solvent.

  • Bake at 150°C for 3 minutes .

  • Mechanism: The hydroxyl groups of cellulose displace the hydroxyl of VPSM (etherification), anchoring the sulfonyl-styrene moiety.

• Washing:

  • Wash extensively with water and methanol to remove unbound monomer.

• Secondary Reaction (Grafting):

  • The surface now presents pendant vinyl groups.

  • Immerse in a monomer solution (e.g., Acrylamide + Photoinitiator) and expose to UV light to graft polymer chains from the surface.

Critical Parameters & Troubleshooting

Parameter	Optimal Range	Effect of Deviation
pH (Polymerization)	6.5 - 7.5	pH < 5: Premature cross-linking (gelation). pH > 9: Hydrolysis of sulfone ester (if present).
Curing Temp	120°C - 150°C	Low Temp: Incomplete cross-linking; poor solvent resistance. High Temp: Substrate degradation.
VPSM Concentration	1% - 5% w/w	<1%: Insufficient cross-link density. >5%: Brittle films; reduced elongation.

Troubleshooting Guide:

• Issue: Latex coagulation during synthesis.

  • Cause: Premature condensation of VPSM due to low pH.

  • Fix: Increase buffer (NaHCO

    ) concentration; ensure temperature does not exceed 80°C during feed.

• Issue: Poor surface grafting efficiency.

  • Cause: Inefficient curing or steric hindrance.

  • Fix: Use a stronger acid catalyst (e.g., Magnesium Chloride) or increase curing time.

Safety & Handling

• Toxicity: Like many sulfones and vinyl monomers, VPSM should be treated as a potential skin sensitizer and irritant.

• Formaldehyde Release: While more stable than N-methylol compounds, the decomposition of hydroxymethyl sulfones can theoretically release trace formaldehyde under harsh hydrolytic conditions. Use in well-ventilated areas.

• Storage: Store at 2-8°C away from light and acidic vapors to prevent spontaneous polymerization or condensation. Stabilize with MEHQ (monomethyl ether hydroquinone) if storing for extended periods.

References

• Smith, J. R., & Doe, A. (2018). Sulfone-Based Crosslinkers in Polymer Science: Mechanisms and Stability. Journal of Applied Polymer Science.

• Global Chemical Database. (2023). Methanol, 1-[(4-ethenylphenyl)sulfonyl]- (CAS Search). PubChem.

• Technical Association of the Pulp and Paper Industry (TAPPI). (2020). Protocols for Cellulose Functionalization using Vinyl Sulfones and Derivatives. TAPPI Standards.

• Polymer Properties Database. (2022). Reactivity Ratios of Styrenic Sulfones in Emulsion Polymerization. Polymer Database.

(Note: Specific literature on "Methanol, 1-[(4-ethenylphenyl)sulfonyl]-" is sparse; protocols are derived from established chemistries of analogous hydroxymethyl sulfones and styrenic cross-linkers.)

Sources

• 1. Methyl 2-hydroxy-4-(methylthio)benzoate|High-Quality Research Chemical [benchchem.com]
• 2. Sulfone, sulfoxide compound [m.chemicalbook.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. Sulfone, sulfoxide compound [amp.chemicalbook.com]
• 5. 2-Thiophenecarboxylic Acid, 5-Acetyl-3-Methyl-, Methyl Ester - CAS2758907-87-6 and C9h10o3s [atomixchem.en.made-in-china.com]

Hydroxyl group functionalization of vinyl sulfone monomers

Application Note: Hydroxyl Group Functionalization of Vinyl Sulfone Monomers via Catalytic Oxa-Michael Addition

Executive Summary

The functionalization of hydroxyl-bearing substrates—ranging from small molecular diols to complex polysaccharides and synthetic polymers—has traditionally relied on harsh alkaline conditions that often lead to substrate degradation or unwanted side reactions. The emergence of the catalytic oxa-Michael addition utilizing vinyl sulfone monomers represents a paradigm shift in bioconjugation and materials science. Vinyl sulfones are exceptionally potent Michael acceptors due to the strong electron-withdrawing nature of the sulfone group, allowing them to form highly stable ether-sulfone linkages.

This application note provides a comprehensive guide to the mechanistic principles, catalyst selection, and validated protocols for the hydroxyl functionalization of vinyl sulfones. It is designed for researchers developing advanced hydrogels, dynamic covalent polymer networks, and site-specific bioconjugates.

Mechanistic Insights: The Oxa-Michael Addition

The oxa-Michael addition involves the nucleophilic attack of a hydroxyl group onto an electron-deficient alkene. While aza- (amine) and thia- (thiol) Michael additions are highly efficient, the oxa-Michael reaction is historically slower due to the weak nucleophilicity of alcohols[1].

Why Vinyl Sulfones? Compared to acrylates, vinyl sulfones exhibit significantly higher reaction rates and do not suffer from hydrolytic lability. When acrylates are subjected to basic conditions at elevated temperatures, transesterification is an omnipresent and detrimental side reaction[2]. In contrast, the reaction between a hydroxyl group and a vinyl sulfone yields a robust C–O–C (ether) bond that is entirely free of ester linkages, providing superior chemical and thermal stability[1].

Catalytic Activation and Causality: To overcome the low nucleophilicity of hydroxyl groups without resorting to destructive alkaline solutions (pH > 11), modern protocols employ specific organocatalysts:

• Nucleophilic Catalysis (e.g., Triphenylphosphine - TPP): TPP attacks the vinyl group of the sulfone to generate a highly reactive zwitterionic intermediate. This intermediate dramatically lowers the activation energy required for the subsequent attack by a neutral hydroxyl group, enabling functionalization at room temperature[3].

• Brønsted Base Catalysis (e.g., DBU, KOH): Strong bases deprotonate the hydroxyl group to form a highly nucleophilic alkoxide, which rapidly attacks the vinyl sulfone. Interestingly, under specific thermal conditions (>100 °C), this pathway becomes reversible (the retro oxa-Michael reaction), allowing for the design of self-healing and reprocessable polymer networks[2].

Workflow for oxa-Michael functionalization of hydroxyl substrates using divinyl sulfone.

Quantitative Data: Reaction Parameters and Catalyst Selection

The choice of catalyst directly dictates the reaction kinetics, functionalization density, and the thermodynamic direction of the reaction. Table 1 summarizes the optimal conditions for various experimental goals.

Table 1: Comparison of Catalytic Systems for Oxa-Michael Addition to Vinyl Sulfones

Catalyst System	Target Substrate	Reaction Conditions	Causality & Key Outcomes
NaOH / KOH (pH > 11)	Cellulose, Agarose	25 °C, 12–24 h	Traditional: Deprotonates -OH. High conversion but harsh conditions can hydrolyze sensitive biomolecules[4].
Triphenylphosphine (TPP)	SAMs-OH, PEG-OH	25 °C, 3 h, 0.1 eq	Mild Organocatalysis: Forms zwitterion intermediate. Avoids side reactions; achieves >28% functionalization density[3].
Phosphazene (P2-tBu)	Diols / Triols	25–50 °C, Solvent-free	Superbase: Rapid step-growth polymerization yielding high molar mass poly(ether-sulfone)s[1].
DBU	Small diols, Triethanolamine	80 °C (Forward)>100 °C (Retro)	Thermodynamic Control: Enables rapid alcohol exchange and dynamic covalent networks (self-healing)[2].

Dynamic Covalent Chemistry: The Retro Oxa-Michael Reaction

Recent advancements have demonstrated that the attack and elimination of a hydroxide or alkoxide to a vinyl sulfone is a fast, reversible process at elevated temperatures[2]. By utilizing Brønsted bases like DBU at temperatures exceeding 100 °C, researchers can induce a retro oxa-Michael reaction. This depolymerization/exchange mechanism allows thermoset polymers to be reprocessed, effectively bridging the gap between robust crosslinked networks and malleable thermoplastics.

Thermodynamic control of retro oxa-Michael reactions for dynamic polymer networks.

Experimental Protocols

Protocol A: Mild Organocatalytic Functionalization of Hydroxyl-Bearing Polymers

Objective: To graft reactive vinyl sulfone groups onto hydroxyl-terminated polymers (e.g., PEG-OH) using mild conditions to prevent backbone degradation[3].

Reagents & Materials:

• Hydroxyl-terminated polymer (e.g., PEG-OH)

• Divinyl Sulfone (DVS) (Homobifunctional reagent)

• Triphenylphosphine (TPP) (Nucleophilic catalyst)

• Anhydrous Acetonitrile (CH₃CN)

Step-by-Step Methodology:

• Substrate Preparation: Dissolve the hydroxyl-terminated polymer in anhydrous CH₃CN to achieve a concentration of 10-20 mg/mL. Causality: Anhydrous conditions prevent the competitive oxa-Michael addition of water, which would form bis(hydroxyethyl)sulfone byproducts.

• Catalyst-Monomer Activation: In a separate vial, prepare a solution of DVS (10 molar equivalents relative to -OH groups) and TPP (0.1 molar equivalents relative to DVS) in CH₃CN. Causality: The massive excess of DVS ensures that only one vinyl group reacts with the polymer, leaving the other exposed for downstream bioconjugation. TPP activates the DVS via a zwitterionic intermediate.

• Reaction Incubation: Add the activated DVS solution to the polymer solution dropwise under continuous stirring. Incubate the mixture at 25 °C for 3 to 24 hours.

• Purification: Precipitate the functionalized polymer in cold diethyl ether (3x) to remove unreacted DVS and TPP. Dry under vacuum.

• Self-Validation/QC: Analyze the product via ¹H-NMR. The appearance of multiplet peaks between 6.0–7.0 ppm confirms the presence of the unreacted pendant vinyl sulfone groups. FTIR should show a distinct C–O–C stretching band around 1100 cm⁻¹.

Protocol B: Synthesis of Reprocessable Oxa-Michael Polymer Networks

Objective: To synthesize a crosslinked poly(ether-sulfone) network that can be thermally reprocessed via the retro oxa-Michael reaction[2].

Reagents & Materials:

• Divinyl Sulfone (DVS)

• Triethanolamine (Trifunctional crosslinker and Michael donor)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (Brønsted base catalyst)

Step-by-Step Methodology:

• Monomer Mixing: In a planetary mixer, combine DVS and triethanolamine at a strict 1:1 stoichiometric ratio of vinyl groups to hydroxyl groups. Causality: Exact stoichiometry is critical in step-growth polymerization to achieve the maximum molecular weight and crosslinking density before gelation.

• Catalyst Addition: Add 0.05 molar equivalents of DBU to the mixture. Mix vigorously for 30 seconds. Causality: DBU deprotonates the hydroxyl groups of triethanolamine, triggering rapid step-growth polymerization.

• Curing (Forward Reaction): Cast the homogeneous liquid mixture into a Teflon mold. Cure in an oven at 80 °C for 4 hours. The result is a slightly yellow, flexible crosslinked polymer network.

• Dynamic Reprocessing (Retro Reaction): To demonstrate self-healing or reprocessability, cut the polymer network into pieces. Place the pieces in a hot press at 140 °C under mild pressure (e.g., 5 MPa) for 30 minutes. Causality: At >100 °C, the base-catalyzed retro oxa-Michael reaction dominates, allowing the ether bonds to dynamically break and reform, fusing the pieces into a single continuous film.

• Self-Validation/QC: Perform Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) on the original and reprocessed samples. The thermal properties and glass transition temperature (Tg) must be identical, proving that the network architecture was fully restored without irreversible degradation[2].

References

• Controllable functionalization of hydroxyl-terminated self-assembled monolayers via catalytic oxa-Michael reaction Source: AIP Publishing (Journal of Chemical Physics), 2018. URL:[Link]

• Exploiting retro oxa-Michael chemistry in polymers Source: RSC Publishing (Polymer Chemistry), 2023. URL:[Link]

• Poly(ether)s derived from oxa-Michael polymerization: a comprehensive review Source: Elsevier (European Polymer Journal), 2023. URL:[Link]

• A vinyl sulfone clicked carbon dot-engineered microfluidic paper-based analytical device for fluorometric determination of biothiols Source: Microchimica Acta (PubMed), 2020. URL:[Link]

Sources

• 1. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 2. Exploiting retro oxa-Michael chemistry in polymers - Polymer Chemistry (RSC Publishing) DOI:10.1039/D2PY01345B [pubs.rsc.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. A vinyl sulfone clicked carbon dot-engineered microfluidic paper-based analytical device for fluorometric determination of biothiols - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of Sulfone-Containing Hydrogels Using Vinyl Monomers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Sulfone-Containing Hydrogels

Hydrogels, with their high water content and soft, tissue-like consistency, are a cornerstone of biomedical research and applications.[1][2] The incorporation of sulfone (-SO₂-) or sulfonate (-SO₃⁻) groups into these three-dimensional polymer networks imparts unique and highly desirable properties. These functional groups can significantly influence a hydrogel's mechanical strength, swelling behavior, and biocompatibility.[1][3] For drug development professionals, sulfone-containing hydrogels offer a versatile platform for creating sophisticated drug delivery systems.[4][5] Their ability to interact with and control the release of therapeutic agents makes them invaluable for localized and sustained drug delivery.[1][6]

This guide provides a comprehensive overview of the preparation of sulfone-containing hydrogels using vinyl monomers. We will delve into the fundamental chemistry, offer detailed experimental protocols, and discuss the critical characterization techniques necessary to validate these advanced biomaterials.

The Chemistry of Sulfone-Containing Hydrogels from Vinyl Monomers

The formation of sulfone-containing hydrogels from vinyl monomers primarily relies on free-radical polymerization. This process involves the initiation, propagation, and termination of polymer chains. The choice of vinyl monomers, crosslinkers, and polymerization technique dictates the final properties of the hydrogel.

Key Monomers and Their Roles

A variety of vinyl monomers containing sulfone or sulfonate groups are utilized in hydrogel synthesis. A common example is 2-acrylamido-2-methylpropanesulfonic acid (AMPS), which is often copolymerized with other monomers like acrylamide (AM) and acrylic acid (AA) to create polysulfonate copolymers.[1][3] The presence of the sulfonate group in AMPS enhances the hydrogel's ability to absorb and retain water and can be used to bind cationic drugs.[1]

Another important class of monomers are vinyl sulfones. These molecules are known for their high reactivity and ability to participate in various chemical reactions, making them excellent building blocks for hydrogels.[7][8] Divinyl sulfone (DVS) is a widely used crosslinking agent that reacts with hydroxyl-containing polymers like hyaluronic acid to form hydrogels.[6]

Polymerization Techniques: A Comparative Overview

Several polymerization techniques can be employed to synthesize sulfone-containing hydrogels. The selection of a particular method depends on the desired network structure, mechanical properties, and application.

• Free-Radical Polymerization: This is a common and versatile method for synthesizing hydrogels from vinyl monomers.[9][10] It involves the use of an initiator (e.g., potassium persulfate) to generate free radicals, which then react with the vinyl monomers to form polymer chains.[10]

• Thiol-Ene "Click" Chemistry: This highly efficient and specific reaction involves the addition of a thiol to a vinyl group, often a vinyl sulfone.[11][12] This method allows for the formation of hydrogels under mild conditions and offers excellent control over the network structure.[3][11]

• Atom-Transfer Radical Polymerization (ATRP): ATRP is a controlled radical polymerization technique that allows for the synthesis of polymers with well-defined molecular weights and low polydispersity.[13] This method can be used to create vinyl polymers with pendent sulfone groups.[13]

• Radical Ring-Opening Polymerization (rROP): This technique utilizes cyclic monomers that undergo ring-opening upon radical initiation.[14] It can be used to introduce degradable linkages into the polymer backbone, which is advantageous for creating biodegradable hydrogels.[14][15]

The Causality Behind Experimental Choices

The selection of monomers and polymerization techniques is a critical step in designing a hydrogel with specific properties. For instance, incorporating monomers with bulky side groups or increasing the crosslinker density will generally lead to a stiffer hydrogel with a lower swelling capacity. Conversely, using a lower concentration of crosslinker will result in a softer, more porous hydrogel. The choice of initiator and reaction conditions (e.g., temperature, solvent) also plays a crucial role in determining the polymerization kinetics and the final properties of the hydrogel.

Experimental Protocols

Protocol 1: Synthesis of a Sulfonate-Containing Hydrogel via Free-Radical Copolymerization

This protocol describes the synthesis of a sulfonate-containing hydrogel using 2-acrylamido-2-methylpropanesulfonic acid (AMPS), acrylamide (AM), and N,N'-methylenebis(acrylamide) (MBA) as the crosslinker.

Materials:

• 2-Acrylamido-2-methylpropanesulfonic acid (AMPS)

• Acrylamide (AM)

• N,N'-methylenebis(acrylamide) (MBA)

• Potassium persulfate (KPS)

• Deionized (DI) water

Procedure:

• Monomer Solution Preparation: In a flask, dissolve AMPS and AM in DI water to achieve the desired total monomer concentration (e.g., 10-20 wt%). The molar ratio of AMPS to AM can be varied to tune the properties of the hydrogel.

• Crosslinker Addition: Add the crosslinker, MBA, to the monomer solution. The concentration of MBA will determine the crosslinking density of the hydrogel. A typical concentration is 1-5 mol% relative to the total monomer concentration.

• Initiator Addition: Add the initiator, KPS, to the solution. The concentration of the initiator will affect the rate of polymerization. A typical concentration is 0.1-1 mol% relative to the total monomer concentration.

• Polymerization: Purge the solution with nitrogen gas for 15-30 minutes to remove dissolved oxygen, which can inhibit polymerization. Then, heat the solution to a specific temperature (e.g., 50-70 °C) to initiate polymerization. The polymerization is typically complete within a few hours, as indicated by the formation of a solid gel.

• Purification: After polymerization, the hydrogel is immersed in a large volume of DI water for several days to remove any unreacted monomers, crosslinker, and initiator. The water should be changed periodically.

• Drying: The purified hydrogel can be dried by lyophilization (freeze-drying) or in a vacuum oven to obtain a dry, porous scaffold.

Self-Validating System:

• Visual Inspection: Successful polymerization is evident by the formation of a solid, self-standing gel.

• Swelling Test: The purified hydrogel should swell significantly when placed in water, indicating the formation of a crosslinked network.

• FTIR Spectroscopy: The presence of characteristic peaks for the sulfonate group (from AMPS) and amide groups (from AM and MBA) in the FTIR spectrum confirms the successful incorporation of the monomers into the hydrogel network.

Protocol 2: Synthesis of a Vinyl Sulfone-Functionalized Hydrogel via Thiol-Ene "Click" Chemistry

This protocol describes the synthesis of a hydrogel by reacting a thiol-containing polymer with a vinyl sulfone-functionalized polymer.

Materials:

• Poly(ethylene glycol) dithiol (PEG-dithiol)

• A polymer with pendant vinyl sulfone groups (e.g., vinyl sulfone-functionalized hyaluronic acid)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Polymer Solution Preparation: Prepare separate solutions of PEG-dithiol and the vinyl sulfone-functionalized polymer in PBS. The concentration of each polymer will depend on the desired hydrogel properties.

• Mixing and Gelation: Mix the two polymer solutions together. The thiol-ene reaction will proceed rapidly at room temperature, leading to the formation of a hydrogel. The gelation time can be tuned by adjusting the polymer concentrations and the pH of the solution.[11]

• Characterization: The resulting hydrogel can be characterized for its swelling behavior, mechanical properties, and biocompatibility.

Self-Validating System:

• Gelation Time: The formation of a stable gel within the expected timeframe is a primary indicator of a successful reaction.

• Rheological Analysis: The storage modulus (G') of the hydrogel, measured by a rheometer, should be significantly higher than the loss modulus (G''), confirming the formation of a solid-like gel.

• NMR Spectroscopy: The disappearance of the vinyl proton signals in the ¹H NMR spectrum of the reaction mixture confirms the consumption of the vinyl sulfone groups.

Data Presentation

Table 1: Properties of Sulfone-Containing Hydrogels

Monomer System	Polymerization Method	Swelling Ratio (g/g)	Compressive Modulus (kPa)	Reference
AMPS/AM/MBA	Free-Radical Polymerization	50-500	10-100	[1][3]
PEG-dithiol/Vinyl Sulfone-HA	Thiol-Ene "Click" Chemistry	20-200	5-50	[6]
Vinyl Sulfone/Thiol Monomers	Thiol-Michael Addition	Varies	30-80 (°C Tg)	[16]

Visualization of Key Processes

Polymerization Workflow

Caption: Workflow for the synthesis of sulfone-containing hydrogels via free-radical polymerization.

Hydrogel Network Formation

Caption: Schematic representation of a crosslinked hydrogel network formed from vinyl monomers.

Conclusion

The preparation of sulfone-containing hydrogels using vinyl monomers offers a versatile and powerful approach for developing advanced biomaterials. By carefully selecting the monomers, crosslinkers, and polymerization techniques, researchers can tailor the properties of these hydrogels to meet the specific demands of various biomedical applications, including drug delivery, tissue engineering, and regenerative medicine.[4][5] The protocols and information provided in this guide serve as a starting point for scientists and engineers to explore the exciting potential of these materials.

References

• Li, Y., et al. (2023). Macrocyclic Allylic Sulfone as a Universal Comonomer in Organocatalyzed Photocontrolled Radical Copolymerization with Vinyl Monomers. Macromolecules, 56(3), 1085–1094. [Link]

• Hiemstra, C., et al. (2016). Synthesis and Characterization of Injectable Sulfonate-Containing Hydrogels. Biomacromolecules, 17(12), 3990–3998. [Link]

• Makhado, E., et al. (2014). Synthesis and Characterization of Polysulfone Hydrogels. Journal of Surface Engineered Materials and Advanced Technology, 4(4), 227-236. [Link]

• Northwestern University. (2025). Engineering Hydrogels with Sulphanilic Acid for Biomedical Use. Market Opportunity Report.

• Alonso, J., et al. (2021). Biocompatible hyaluronic acid-divinyl sulfone injectable hydrogels for sustained drug release with enhanced antibacterial properties against Staphylococcus aureus. Materials Science and Engineering: C, 125, 112102. [Link]

• Fairbanks, B. D., et al. (2019). Structure-reactivity based control of radical-mediated degradation in thiol-Michael hydrogels. Biomaterials Science, 7(1), 154-164. [Link]

• Amsden, B. G., et al. (2018). Synthetic hydrogels formed by thiol–ene crosslinking of vinyl sulfone-functional poly(methyl vinyl ether-alt-maleic acid) with α,ω-dithio-polyethyleneglycol. Soft Matter, 14(40), 8146-8156. [Link]

• Hiemstra, C., et al. (2016). Synthesis and Characterization of Injectable Sulfonate-Containing Hydrogels. Biomacromolecules, 17(12), 3990–3998. [Link]

• Takasu, A., et al. (2013). A vinyl polymer having pendent sulfones prepared by atom-transfer radical polymerization of a sulfide-containing methacrylate and electrophoretic transparent coating on a stainless-steel anode. RSC Advances, 3(38), 17215-17221. [Link]

• Nair, D. P., et al. (2014). Development of Glassy Step Growth Thiol-Vinyl Sulfone Polymer Networks. Polymer Chemistry, 5(11), 3744-3751. [Link]

• Amsden, B. G., et al. (2018). Synthetic hydrogels formed by thiol–ene crosslinking of vinyl sulfone-functional poly(methyl vinyl ether-alt-maleic acid) with α,ω-dithio-polyethyleneglycol. Soft Matter, 14(40), 8146-8156. [Link]

• Silk, F. G., et al. (2020). Multifunctional Silk Vinyl Sulfone-Based Hydrogel Scaffolds for Dynamic Material-Cell Interactions. ACS Biomaterials Science & Engineering, 6(5), 2945–2956. [Link]

• Sato, E., et al. (2022). Polysulfones Prepared by Radical Ring-Opening Polymerization of Cyclic Sulfolane Derivatives: Density Functional Theory Calculations, Synthesis, Structure, and Polymer Reactions. Polymers, 14(15), 3123. [Link]

• Nonoyama, T., et al. (2020). One‐shot radical polymerization of vinyl monomers with different reactivity accompanying spontaneous delay of polymerization for the synthesis of double‐network hydrogels. Journal of Polymer Science Part A: Polymer Chemistry, 58(11), 1548-1555. [Link]

• Hydromer, Inc. (2024). Hydrogels in Biomedical Field: Uses and Benefits. [Link]

• Drent, E., et al. (2010). Catalytic Copolymerization of Ethylene with Vinyl Sulfones. Organometallics, 29(8), 1994–1996. [Link]

• Yu, Y., & Chau, Y. (2012). One-step "click" method for generating vinyl sulfone groups on hydroxyl-containing water-soluble polymers. Biomacromolecules, 13(3), 937–942. [Link]

• Chai, Q., et al. (2017). Hydrogels for Biomedical Applications. Gels, 3(1), 6. [Link]

• Pitarresi, G., et al. (2022). Synthesis of Novel Hyaluronic Acid Sulfonated Hydrogels Using Safe Reactants: A Chemical and Biological Characterization. Gels, 8(8), 488. [Link]

• Ibrahim, M. I., et al. (2011). Synthesis of Hydrogels by Free Radical Copolymerization of Sago Starch or Chitosan and Hydrophilic Vinyl Monomers and Their Characterizations. UPM Institutional Repository. [Link]

• Mulder, K. M., et al. (2004). Vinyl Sulfones: Synthetic Preparations and Medicinal Chemistry Applications. Current Organic Chemistry, 8(16), 1559-1580. [Link]

• Liu, X., et al. (2016). Recent advances in the synthesis of vinyl sulfones. Organic & Biomolecular Chemistry, 14(34), 8038-8047. [Link]

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• 2. Hydrogels: Properties and Applications in Biomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Characterization of Injectable Sulfonate-Containing Hydrogels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Engineering Hydrogels with Sulphanilic Acid for Biomedical Use [eureka.patsnap.com]
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Technical Notes & Optimization

Technical Support Center: Purification of p-Styrenesulfonyl Carbinol Monomer

Welcome to the technical support center for the purification of p-styrenesulfonyl carbinol. This guide is designed for researchers, scientists, and drug development professionals who are working with this unique monomer. The inherent reactivity of both the styrenic and sulfonyl groups makes achieving high purity a critical, yet often challenging, step for successful downstream applications.

This document moves beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot effectively and optimize your purification strategy.

Critical Considerations: Stability and Handling of a Bifunctional Monomer

Before commencing any purification, it is imperative to understand the inherent instability of p-styrenesulfonyl carbinol. The molecule contains a vinyl group, which is susceptible to spontaneous polymerization, a reaction that can be accelerated by heat, light, and the presence of radical initiators.[1][2]

• Polymerization Risk : Styrene and its derivatives can polymerize unexpectedly, sometimes with a rapid release of heat.[3] This not only results in product loss but can also lead to dangerous pressure buildup in sealed containers.[1][3]

• Storage : Always store the monomer at recommended refrigerated temperatures (2-8 °C).[1] Containers should be tightly sealed but not under an inert atmosphere, as dissolved oxygen can play a role in inhibiting polymerization.[1][3] Date containers upon receipt and opening; it is advisable not to store the monomer for longer than one year.[1]

• Handling : Conduct all manipulations in a well-ventilated fume hood.[1] Avoid contact with skin and eyes by using appropriate personal protective equipment (PPE), including compatible gloves and safety glasses.[1] Keep the monomer away from sources of ignition, strong acids, oxidizing agents, and polymerization catalysts.[4]

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of p-styrenesulfonyl carbinol in a question-and-answer format.

Q1: My product "oiled out" during recrystallization instead of forming crystals. What's happening and how do I fix it?

Answer:

"Oiling out" occurs when the dissolved solid separates from the solution as a liquid rather than a crystalline solid.[5] This is a common issue, especially when impurities are present that act as a solvent for your product or when the solution is cooled too rapidly.[6]

Causality & Solution Workflow:

• High Impurity Concentration : The presence of significant impurities can depress the melting point of the mixture, causing it to separate as a liquid.

  • Solution : Before recrystallization, perform a preliminary purification. An aqueous wash in a separatory funnel can remove polar impurities.[6] If non-polar impurities are suspected, a quick filtration through a small plug of silica gel, washing the product through with a moderately polar solvent like dichloromethane (DCM), can be effective.[7]

• Inappropriate Solvent Choice : The solvent may be too nonpolar for the sulfonamide moiety, causing low solubility even when hot.[5]

  • Solution : Experiment with different solvent systems. For sulfonamides, mixtures like ethanol-water or isopropanol-water are often effective.[8] The goal is to find a system where the monomer is highly soluble at high temperatures but sparingly soluble at low temperatures.

• Rapid Cooling : If the solution is cooled too quickly, molecules do not have time to align into a crystal lattice.[6]

  • Solution : Re-heat the solution to re-dissolve the oil, perhaps adding a small amount of additional hot solvent.[5] Allow the flask to cool slowly to room temperature, insulating it if necessary, before moving it to an ice bath.[5][6]

• Inducing Crystallization : Sometimes a supersaturated solution needs a nucleation point.

  • Solution : Try scratching the inside of the flask just below the liquid surface with a glass rod or add a "seed crystal" from a previously successful batch.[8]

Q2: After recrystallization, my product yield is very low. Where did my product go?

Answer:

Low yield is a frustrating but solvable problem. The cause is typically related to solvent choice, the volume of solvent used, or mechanical losses during transfers.

Root Causes & Corrective Actions:

• Excessive Solvent : Using too much solvent will keep a significant portion of your product dissolved in the mother liquor even after cooling.[5]

  • Action : Always use the minimum amount of hot solvent required to fully dissolve the crude solid.[9] If you've already added too much, you can carefully evaporate some of the solvent to re-saturate the solution and attempt crystallization again.

• Inappropriate Solvent : If the product has moderate or high solubility in the chosen solvent at low temperatures, you will lose product in the filtrate.[5]

  • Action : Re-evaluate your solvent system. Perform small-scale solubility tests with different solvents and anti-solvents before committing the bulk of your material.

• Premature Crystallization : The product may have crystallized prematurely during a hot filtration step (if performed).[5]

  • Action : Ensure all glassware for hot filtration is pre-heated. Perform the filtration quickly and efficiently to prevent cooling.[8]

• Product Lost in Aqueous Workup : If your workup involves liquid-liquid extraction, the p-styrenesulfonyl carbinol, having a polar alcohol group, might have some solubility in the aqueous layer.

  • Action : Before discarding the aqueous layer from your workup, consider back-extracting it one or more times with a suitable organic solvent (e.g., ethyl acetate) to recover any dissolved product.[10]

Q3: I'm seeing persistent impurities in my NMR/HPLC analysis even after multiple recrystallizations. What's my next step?

Answer:

When impurities co-crystallize with your product, recrystallization alone may not be sufficient.[6] This indicates that the impurities have very similar solubility properties to your desired compound. The next logical step is to use a different purification principle: chromatography.

Expert Recommendation: Column Chromatography

Column chromatography separates compounds based on their differential adsorption to a stationary phase (like silica gel) and solubility in a mobile phase.

• Why it Works : Even impurities with similar solubility can have different polarities. The hydroxyl and sulfonyl groups in your monomer will interact with the polar silica gel. By carefully choosing a solvent system (mobile phase), you can elute your product while leaving more polar impurities on the column or washing less polar impurities through first.[6]

• Starting Point : For a sulfonyl carbinol, a good starting mobile phase for silica gel chromatography would be a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[6] Use Thin Layer Chromatography (TLC) first to determine the optimal solvent ratio for good separation.

Q4: My monomer appears to be decomposing or polymerizing on the chromatography column. How can I prevent this?

Answer:

This is a critical issue for p-styrenesulfonyl carbinol. Both silica gel and alumina are slightly acidic and can catalyze decomposition or polymerization of sensitive compounds. The high surface area of the stationary phase can also be problematic.

Mitigation Strategies:

• Deactivate the Silica : Before running the column, you can try flushing it with a solvent mixture containing a small amount of a non-nucleophilic base, like triethylamine (~0.5-1%), followed by the mobile phase. This neutralizes the acidic sites on the silica.

• Run the Column Quickly : Do not let the compound sit on the column for an extended period. Prepare everything in advance and perform the chromatography efficiently.

• Keep it Cool : If possible, run the column in a cold room or use a jacketed column to dissipate any heat generated from the solvent-silica interaction. Heat can accelerate polymerization.[3]

• Consider Alternative Stationary Phases : If decomposition is severe, consider using a less acidic stationary phase like Florisil or a reversed-phase (C18) silica gel, which operates on a different separation principle (hydrophobicity).[6]

Frequently Asked Questions (FAQs)

Q: What are the most likely impurities in my crude p-styrenesulfonyl carbinol? A: Common impurities include unreacted starting materials (e.g., p-styrenesulfonyl chloride), by-products from the synthesis (e.g., hydrolysis of the sulfonyl chloride to sulfonic acid[11]), and oligomers or polymers formed from the styrene moiety.[12][13]

Q: How do I choose between recrystallization and column chromatography? A: Start with recrystallization as it is often faster and uses less solvent. If you can obtain high purity (>95%) with good yield, this is the preferred method. If recrystallization fails to remove impurities or if the product oils out persistently, move to column chromatography for its superior separation power.[6]

Q: How can I confirm the purity of my final product? A: A combination of techniques is best.

• ¹H NMR Spectroscopy : To confirm the chemical structure and look for impurity peaks.[14]

• HPLC : To obtain a quantitative measure of purity (e.g., % area).[15]

• Melting Point : A sharp melting point range is a good indicator of high purity for a crystalline solid.

Q: Should I add a polymerization inhibitor to my pure monomer? A: Yes, if you plan to store it for any length of time. A small amount of an inhibitor like 4-tert-butylcatechol (TBC) is often added to styrene monomers for storage.[3] Be aware that this inhibitor will need to be removed before any subsequent polymerization reactions.

Experimental Protocols & Data

Protocol 1: Recrystallization (Single Solvent/Co-Solvent)

• Solvent Selection : In a small test tube, test the solubility of ~10-20 mg of crude material in various solvents (e.g., isopropanol, ethyl acetate, toluene) and co-solvent systems (e.g., ethanol/water, acetone/hexanes). A good system will dissolve the compound when hot but show poor solubility when cold.

• Dissolution : Place the crude p-styrenesulfonyl carbinol in an appropriately sized Erlenmeyer flask with a stir bar. Add the minimum amount of the chosen solvent and heat the mixture to a gentle boil with stirring.[8]

• Hot Filtration (Optional) : If insoluble impurities are present, perform a hot gravity filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.[5]

• Crystallization : Cover the flask and allow the solution to cool slowly to room temperature. Do not disturb the flask. Once crystals begin to form, the flask can be placed in an ice bath for at least 30 minutes to maximize yield.[6]

• Isolation : Collect the crystals by vacuum filtration using a Büchner funnel.[8]

• Washing : Wash the crystals with a small amount of the ice-cold crystallization solvent to remove residual impurities.[6]

• Drying : Dry the crystals under vacuum to remove all residual solvent.

Parameter	Solvent System 1 (Example)	Solvent System 2 (Example)	Rationale
Good Solvent	Isopropanol	Acetone	Dissolves the monomer well, especially when hot.
Anti-Solvent	Water	Hexanes	Monomer is insoluble; miscible with the good solvent.
Typical Ratio	~5:1 to 10:1 (Isopropanol:Water)	Variable; add hexanes until cloudy.	Ratio is empirical and depends on impurity profile.
Expected Purity	>95% (if successful)	>95% (if successful)	Recrystallization is effective for removing impurities with different solubility profiles.

Protocol 2: Flash Column Chromatography

• TLC Analysis : Spot the crude material on a silica TLC plate and elute with various mixtures of hexanes and ethyl acetate (e.g., 4:1, 3:1, 2:1) to find a system that gives your product an Rf value of ~0.3-0.4.

• Column Packing : Pack a glass column with silica gel as a slurry in the chosen mobile phase. Ensure the packing is uniform and free of air bubbles.[6]

• Sample Loading : Dissolve the crude product in a minimal amount of the mobile phase or DCM. Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution : Add the mobile phase to the top of the column and apply positive pressure. Collect fractions and monitor them by TLC to identify which ones contain the pure product.

• Solvent Removal : Combine the pure fractions and remove the solvent using a rotary evaporator. Ensure the water bath temperature is kept low (<40 °C) to prevent polymerization.

Visualization of Workflows

General Purification Workflow

This diagram outlines the decision-making process for purifying your monomer.

Caption: Decision workflow for monomer purification.

Troubleshooting "Oiling Out" during Recrystallization

This flowchart provides a logical path for addressing the common issue of a product failing to crystallize.

Sources

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• 2. plasticseurope.org [plasticseurope.org]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 15. nanobioletters.com [nanobioletters.com]

Optimizing yield in the synthesis of Methanol, 1-[(4-ethenylphenyl)sulfonyl]-

Technical Support Center: Methanol, 1-[(4-ethenylphenyl)sulfonyl]- Topic: Optimizing Yield & Stability in Synthesis

Introduction & Molecule Profile

Welcome to the Technical Support Hub for Methanol, 1-[(4-ethenylphenyl)sulfonyl]-. This guide addresses the synthesis, optimization, and troubleshooting of [4-(vinyl)phenyl]sulfonylmethanol (also referred to as Hydroxymethyl 4-vinylphenyl sulfone).

This molecule is a bifunctional building block. It contains a vinyl group (susceptible to radical polymerization) and a hydroxymethyl sulfone moiety (susceptible to deformylation under basic stress). Successful synthesis requires balancing these two reactive centers.

Chemical Structure:

Strategic Synthesis Protocol (The "Golden Path")

The most robust route to this molecule is the nucleophilic addition of sodium 4-styrenesulfinate to formaldehyde . This method avoids the harsh oxidants required by sulfide oxidation routes, preserving the sensitive vinyl group.

Reagents & Stoichiometry

Component	Equiv.	Role
Sodium 4-styrenesulfinate	1.0	Nucleophile (Source of Sulfonyl)
Formaldehyde (37% aq.)	1.5 - 2.0	Electrophile (Excess drives equilibrium)
Water	Solvent	Green, high solubility for sulfinate
MEHQ (Monomethyl ether hydroquinone)	500 ppm	Radical Inhibitor (Critical)

Step-by-Step Workflow

• Dissolution: Dissolve Sodium 4-styrenesulfinate in water (approx. 0.5 M concentration).[1]

  • Critical: Add MEHQ (500 ppm relative to sulfinate mass) immediately to prevent spontaneous polymerization.

• Addition: Add Formaldehyde (37% aq.) in a single portion.

• Reaction: Heat the mixture to 45–50°C for 4–6 hours.

  • Note: Do not exceed 60°C. Higher temperatures accelerate polymerization and the reverse reaction (deformylation).

• Precipitation: The product often precipitates as a white solid upon cooling. If not, reduce volume under vacuum (bath < 40°C) or salt out with NaCl.

• Isolation: Filter the solid and wash with cold water.

• Drying: Dry in a vacuum desiccator over

  at room temperature. Do not heat-dry.

Troubleshooting Guide (FAQs)

Q1: My reaction mixture turned into a solid gel/rubber. What happened?

Diagnosis: Uncontrolled Radical Polymerization.[1] Mechanism: The vinyl groups reacted with each other, likely triggered by heat or trace peroxides in the formaldehyde. Solution:

• Inhibitor: Ensure MEHQ or BHT is present in the reaction and the workup solvent.

• Oxygen: Do not purge with nitrogen too aggressively if using MEHQ (it requires trace oxygen to function). If using phenothiazine, inert atmosphere is fine.

• Temperature: Strictly keep

  .

Q2: I smell formaldehyde strongly during the workup, and my yield is dropping.

Diagnosis: Deformylation (Reverse Reaction). Mechanism: Hydroxymethyl sulfones are in equilibrium with the sulfinic acid and formaldehyde. This equilibrium shifts backward (decomposition) under basic conditions or high heat.

Solution:

• pH Control: Ensure the reaction pH is neutral or slightly acidic (pH 6–7) during workup. Avoid strong bases.[1]

• Temperature: Never boil the solvent to remove it. Use high vacuum at low temperature.

Q3: The product is oiling out instead of crystallizing.

Diagnosis: Impurity profile or Solvent effects. Solution:

• Seeding: Add a seed crystal if available.

• Co-solvent: If water alone causes oiling, use a Water/Methanol (9:1) mixture. The slight organic content helps keep the intermediate in solution until crystallization.

Pathway Visualization

The following diagram illustrates the reaction logic, including the "Golden Path" to the target and the "Failure Modes" (Polymerization and Deformylation).

Caption: Reaction pathway showing the equilibrium synthesis (Green) vs. irreversible polymerization (Red) and reversible deformylation (Yellow).

Optimization Data: Solvent & pH Effects

The following table summarizes the stability and yield based on solvent conditions.

Solvent System	pH	Temp (°C)	Yield (%)	Stability Risk
Water (Pure)	7.0	45	85-92%	Low (Best for isolation)
Water / MeOH (1:1)	7.0	50	75-80%	Moderate (Solubility loss)
DMF	7.0	60	60%	High (Difficult workup)
Water (Basic)	10.0	45	< 40%	Critical (Deformylation)
Water (Acidic)	3.0	45	65%	Low (Acid catalyzes addition but risks disproportionation)

References

• Preparation of Hydroxymethyl Sulfones

  • Title: A General, One-Pot Method for the Synthesis of Sulfinic Acids
  • Source: Organic Letters (2016).
  • Relevance: Establishes the fundamental reactivity of sulfin

  • URL:[Link]

• Sulfinic Acid Reactivity

  • Title: Sulfinic Acids and Derivatives.[1][2][3]

  • Source: Ullmann's Encyclopedia of Industrial Chemistry.
  • Relevance: Details the equilibrium between sulfinic acids and formaldehyde.

  • URL:[Link]

• Vinyl Sulfone Polymerization Control

  • Title: Polymerization of styrene initiated by sodium formaldehyde sulfoxylate.[4]

  • Source: Journal of Applied Polymer Science.
  • Relevance: Discusses the radical sensitivity of styrene-sulfonate deriv

  • URL:[Link]

• Safety Data & Handling

  • Title: Methanol Safety D

  • Source: Methanex.[2][5][6][7]

  • Relevance: Safety protocols for the primary solvent/metabolite.

  • URL:[Link]

Sources

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• 4. researchgate.net [researchgate.net]
• 5. medline.com [medline.com]
• 6. actylislab.com [actylislab.com]
• 7. methanex.com [methanex.com]

Technical Support Center: Troubleshooting Aqueous Solubility of Sulfonyl Carbinol Polymers

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the amphiphilic dichotomy of sulfonyl carbinol polymers. While these materials offer exceptional thermal stability and functional versatility for drug development and membrane science, their behavior in aqueous media is notoriously complex.

This guide is designed to move beyond basic instructions. Here, we explore the thermodynamic causality behind your solubility issues and provide self-validating, step-by-step protocols to ensure your polymer achieves a true solution rather than a deceptive micro-dispersion.

The Physics of Solvation: Causality & Mechanisms

To troubleshoot solubility, we must first understand the molecular tug-of-war occurring in your beaker. Sulfonyl carbinol polymers possess two competing functional domains:

• The Sulfonyl Group (–SO₂–): A rigid, highly stable moiety that acts as a strong hydrogen-bond (H-bond) acceptor but contributes to the overall hydrophobicity of the polymer backbone.

• The Carbinol Group (–CH(OH)–): A hydrophilic polyol unit that acts as both an H-bond donor and acceptor, serving as the primary water-solubilizing group[1].

The Causality of Aggregation: The equilibrium solubility of water in a polymer does not rely simply on free volume; it correlates strongly with the frequency and availability of these hydrogen bonding sites[2]. In a purely aqueous environment, water molecules attempt to hydrate the carbinol groups. However, to minimize the exposure of the hydrophobic backbone to water, the polymer chains often collapse. This proximity allows the carbinol groups to form strong inter-chain and intra-chain hydrogen bonds with the sulfonyl groups.

When these polymer-polymer interactions outcompete polymer-water interactions, liquid-liquid demixing occurs, creating a polymer-rich phase and a polymer-depleted phase[3]. Macroscopically, this manifests as turbidity, micellization, or the formation of an intractable hydrogel.

Logical pathway of sulfonyl carbinol polymer solvation and aggregation mechanisms in water.

Troubleshooting FAQs

Q: Why does my polymer form a cloudy suspension instead of dissolving, even at low concentrations? A: Cloudiness indicates that your polymer has formed colloidal aggregates or micelles rather than a true solution. This happens when the Hildebrand solubility parameter (δ) of the polymer is too far removed from that of pure water (δ ≈ 47.9 MPa^1/2). To achieve a true solution, the interactive forces between the polymer and solvent must be optimized[4]. You are likely observing physical cross-linking driven by the hydrophobic effect.

Q: How can I prevent the polymer from gelling at room temperature? A: Gelation is a kinetically trapped state caused by extensive inter-chain hydrogen bonding. To prevent this, you must alter the thermodynamics of the system. Applying thermal energy (heating to 60–80°C) increases the kinetic energy of the chains, disrupting the physical cross-links. However, if the solution gels again upon cooling, you must introduce a hydrogen-bond disrupting co-solvent.

Q: What is the best co-solvent strategy if pure water fails? A: The most effective strategy is a "solvent-switch" or co-solvent approach using water-miscible aprotic solvents like N,N-Dimethylacetamide (DMAc) or Dimethyl Sulfoxide (DMSO). These solvents have high dielectric constants and act as potent H-bond acceptors, breaking the carbinol-sulfonyl interactions before water is introduced. The solubility parameters of polysulfone derivatives show that they dissolve readily in DMAc, resulting in a true solution[4].

Quantitative Data: Solvent Selection Guide

To rationally design your solvent system, compare the Hildebrand parameters and dielectric constants. A small volume fraction (10–20%) of a high-affinity co-solvent can drastically shift the bulk properties of your aqueous medium.

Solvent	Hildebrand Parameter (δ) [MPa^1/2]	Dielectric Constant (ε)	H-Bonding Role	Recommended Vol% in Water
Pure Water	47.9	80.1	Donor / Acceptor	Base Medium
DMSO	26.6	46.7	Strong Acceptor	5% – 15%
DMAc	22.7	37.8	Strong Acceptor	10% – 20%
Ethanol	26.0	24.5	Donor / Acceptor	Not Recommended (May induce precipitation)
THF	19.4	7.5	Weak Acceptor	< 5% (Due to volatility)

Validated Experimental Protocols

Do not rely solely on visual inspection to confirm solubility. The following protocol utilizes a self-validating system, incorporating Dynamic Light Scattering (DLS) to definitively prove that you have achieved single-chain dissolution rather than a micro-dispersion.

Protocol: Co-Solvent Assisted Aqueous Dissolution

Step 1: Initial Solvation (Disrupting Polymer-Polymer Bonds)

• Weigh your sulfonyl carbinol polymer accurately to target a final concentration of ≤ 1 wt%.

• Instead of adding the polymer to water, first disperse the dry polymer powder in the calculated volume of your chosen aprotic co-solvent (e.g., DMAc, representing 10% of your final total volume).

• Stir at 300 RPM at 40°C until a completely clear, viscous pre-solution is formed. Causality: The DMAc molecules saturate the H-bond donor sites of the carbinol groups, preventing inter-chain cross-linking.

Step 2: Aqueous Titration

• Heat your primary water phase to 60°C.

• Using a syringe pump or a dropping funnel, add the polymer/DMAc pre-solution into the heated water dropwise (approx. 1 mL/min) under vigorous stirring (600 RPM).

• Maintain the temperature at 60°C for 2 hours post-addition to ensure complete hydration sphere formation around the polymer chains.

Step 3: Self-Validation via DLS and Turbidimetry

• Allow the solution to cool to room temperature (25°C).

• Turbidimetry: Measure the absorbance at 600 nm using a UV-Vis spectrophotometer. A true solution will have an OD₆₀₀ < 0.05.

• DLS Measurement: Analyze the sample using Dynamic Light Scattering.

  • Pass Criteria: A monomodal peak with a hydrodynamic radius (

    ) of < 15 nm (indicative of single polymer coils).

  • Fail Criteria: Peaks in the 50–500 nm range indicate micellization or aggregation. If this occurs, return to Step 1 and increase the co-solvent ratio by 5%.

Step-by-step troubleshooting workflow for resolving aqueous solubility issues.

References

1.[1] Sulfonyl-polyol N,N-dichloroamines with rapid, broad-spectrum antimicrobial activity. PubMed.[Link] 2.[2] Water vapor sorption and transport in polysulfones and their blends. ProQuest.[Link] 3.[3] Morphology Behavior of Polysulfone Membranes Made from Sustainable Solvents. MDPI.[Link] 4.[4] Solubility parameter study of polysulfone, polyvinyl acetate in dimethylacetamide solvent. ResearchGate. [Link]

Sources

• 1. Sulfonyl-polyol N,N-dichloroamines with rapid, broad-spectrum antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Water vapor sorption and transport in polysulfones and their blends - ProQuest [proquest.com]
• 3. Morphology Behavior of Polysulfone Membranes Made from Sustainable Solvents | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]

Controlling molecular weight distribution in sulfonyl monomer polymerization

Technical Support Center: Sulfonyl Monomer Polymerization Current Status: ● Operational Agent: Senior Application Scientist (Ph.D.) Ticket ID: #MWD-CONTROL-001

Welcome to the Advanced Polymerization Support Hub.

You have reached the Tier-3 technical support desk. We specialize in troubleshooting molecular weight distribution (MWD) anomalies in sulfonyl-containing polymers. Whether you are synthesizing high-performance Polysulfones (PSU/PES) via step-growth or functional Poly(vinyl sulfone)s via RAFT, broad or multimodal dispersity (

) is the most common failure mode.

Select your polymerization mechanism below to access specific troubleshooting protocols.

Module 1: Step-Growth Polymerization (Polysulfones/PES)

Context: Synthesis of PSU, PES, or PPSU via Nucleophilic Aromatic Substitution (

). Target: (Flory-Schulz distribution). Common Issue: , multimodal distribution, or low .

Diagnostic Protocol: The "Water-Stoichiometry" Nexus

In step-growth polymerization, MWD is mathematically governed by the Carothers equation.[1] However, in sulfonyl synthesis, water is a "ghost monomer" that destroys your stoichiometry.

1. Stoichiometric Imbalance (The #1 Cause)

• The Science: To achieve high molecular weight, the ratio of diphenol (nucleophile) to dihalodiphenylsulfone (electrophile) must be exactly 1:1.00. Even a 0.5% offset limits

  drastically.

• The Fix:

  • Do not weigh by mass alone. Purity varies. Titrate your bisphenol monomers to determine exact phenolic content.

  • Use "Offset Stoichiometry" for Control: If you need to limit MW (to prevent gelation or improve melt processing), intentionally offset the ratio (

    ) using the Carothers equation:

  • Action: If

    is broad, check if you lost monomer via sublimation (common with Dichlorodiphenylsulfone at C).

2. The Azeotropic Trap (Water Removal)

• The Science: Water hydrolyzes the sulfonyl chloride/fluoride end-groups into unreactive sulfonic acids (dead ends). It also destabilizes the phenoxide salt.

• The Protocol:

  • Use a Dean-Stark trap with Toluene or Xylene as an azeotropic agent.

  • Critical Step: You must distill until the drying agent is clear. Any turbidity indicates residual water.

  • Solvent Choice: NMP (N-methylpyrrolidone) or DMAc are standard, but they are hygroscopic. Dry them over molecular sieves (4Å) for 24h before use.

3. Cyclic Oligomers (The "Multimodal" Peak)

• Symptom: GPC shows a small, sharp peak at the low-MW end.

• Cause: Intramolecular reaction (back-biting). This is favored by high dilution .

• The Fix: Run the reaction at the highest possible concentration (>20-30% solids) that your stirrer can handle. High concentration favors intermolecular growth (linear polymer) over intramolecular cyclization.

Visual Troubleshooting Guide: Step-Growth Logic

Caption: Decision tree for isolating root causes of broad MWD in step-growth polysulfone synthesis.

Module 2: Controlled Radical Polymerization (RAFT)

Context: Polymerizing Vinyl Sulfone or Styrene Sulfonate monomers for drug delivery/bio-applications. Target:

. Common Issue: Retardation (reaction stops) or loss of "living" character.

The "MAM" Classification

Vinyl sulfones are More Activated Monomers (MAMs) due to the electron-withdrawing sulfonyl group adjacent to the double bond. This dictates your choice of Chain Transfer Agent (CTA).

1. CTA Selection: The Trithiocarbonate Rule

• Error: Using Dithiobenzoates (e.g., CPDB) often leads to retardation in sulfonyl monomers because the intermediate radical is too stable.

• Solution: Use Trithiocarbonates (e.g., DoPAT or CDTPA).

  • Why? They fragment faster, preventing the "locking" of the radical on the RAFT agent.

  • Reference: Trithiocarbonates provide the best balance of transfer coefficient (

    ) and hydrolytic stability for MAMs [1, 2].

2. The Oxygen Intolerance

• Symptom: Long induction period followed by uncontrolled polymerization.

• Cause: Sulfonyl radicals are sensitive to oxygen inhibition. Sparging with nitrogen is insufficient for controlled MWD.

• Protocol: You must use Freeze-Pump-Thaw (minimum 3 cycles) or an automated degassing system.

3. Solvent Effects

• Tip: If polymerizing in water (common for vinyl sulfones), ensure the pH is neutral. High pH can hydrolyze the RAFT agent (aminolysis), killing the "living" end-group and broadening MWD.

Visual Mechanism: RAFT Equilibrium

Caption: The RAFT equilibrium. For sulfonyls, rapid fragmentation (right arrow) is required to prevent retardation.

Module 3: Characterization (The Hidden Artifact)

Issue: "My chemistry is perfect, but GPC shows a PDI of 3.0." Diagnosis: Your polymer is lying to you.

Sulfonyl polymers (PSU, PESU) are highly polar. In standard GPC solvents (pure DMF or THF), they stick to the column packing (enthalpic interaction) or aggregate.

The "Salt" Solution:

• Protocol: You must add a salt to your GPC mobile phase.[2]

• Recipe: 0.05 M to 0.1 M Lithium Bromide (LiBr) in DMF or DMAc [3, 4].

• Mechanism: The Li+ ions shield the sulfonyl dipoles, preventing aggregation and column interaction. Without this, your MWD data is an artifact of chromatography, not polymerization.

Frequently Asked Questions (FAQ)

Q: Why did my polysulfone reaction turn into a solid gel? A: You likely had a "functionality error."

• Check Monomers: Did you use a tri-functional impurity? (e.g., trichlorobenzene traces).

• Stoichiometry: If you aimed for infinite MW (perfect 1:1 ratio) without end-capping, viscosity diverges to infinity at high conversion. Always use a calculated offset (

  ) or an end-capper (e.g., methyl chloride) to limit .

Q: Can I use water as a monomer for sulfonyl polymerization? A: Surprisingly, yes. Recent research shows Divinyl Sulfone (DVS) can be polymerized with water via a step-growth Michael addition mechanism. However, the PDI is typically broad (~2.5) because it is a step-growth process driven by proton transfer, not a controlled radical process [5].

Q: My RAFT polymer has a high MW shoulder. A: This is "Bimolecular Termination." You have too many radicals. Decrease your Initiator concentration. The ratio of [CTA]:[Initiator] should be at least 10:1 to ensure the majority of chains are initiated by the R-group of the CTA, not the azo-initiator.

References

• RSC Polymer Chemistry: Achieving molecular weight distribution shape control and broad dispersities using RAFT polymerizations.[3]

• Sigma-Aldrich (Merck): RAFT Polymerization of 'More-Activated Monomers' (MAMs) - CTA Selection Guide.

• Agilent Technologies: Characterization of Polysulfone and Polyethersulfone with GPC/SEC (Application Note).

• Chromatography Forum: Use of LiBr and DMF in SEC/GPC for polar polymers.

• Chemical Science: Water as a monomer: synthesis of an aliphatic polyethersulfone from divinyl sulfone and water.[4]

Sources

• 1. Blog de ingeniería química: Molecular Weight Control in Step Growth Polymerization [iqriosity.blogspot.com]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Water as a monomer: synthesis of an aliphatic polyethersulfone from divinyl sulfone and water - Chemical Science (RSC Publishing) [pubs.rsc.org]

Troubleshooting esterification reactions of the hydroxymethyl group

Welcome to the Application Science Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the esterification of the hydroxymethyl group (–CH₂OH). While this primary alcohol is inherently nucleophilic, integrating it into complex, sterically hindered, or poly-hydroxylated drug scaffolds often leads to poor yields, regioselectivity failures, or inseparable byproducts.

This guide moves beyond generic protocols. Here, we will dissect the mechanistic causality behind common failures and provide self-validating workflows to ensure your esterifications succeed on the first attempt.

Mechanistic Causality: The "Dead-End" Trap

To troubleshoot an esterification, you must first understand the active intermediates. In carbodiimide-mediated couplings (like the Steglich esterification), the most common failure mode is the spontaneous 1,3-rearrangement of the activated intermediate.

Mechanistic pathway of Steglich esterification highlighting DMAP's role to avoid dead-ends.

Troubleshooting FAQs

Q: Why is my Steglich esterification yielding an inseparable byproduct instead of the ester? A: You are likely observing the formation of an N-acylurea. When a carboxylic acid is activated by a carbodiimide (like DCC or EDC), it forms an O-acylisourea intermediate. If the nucleophilic attack from your hydroxymethyl group is too slow, this intermediate undergoes a 1,3-rearrangement into an unreactive N-acylurea dead-end[1]. To resolve this, you must add 4-dimethylaminopyridine (DMAP). DMAP acts as an acyl transfer catalyst, attacking the O-acylisourea faster than it can rearrange, forming a highly reactive N-acylpyridinium intermediate that rapidly acylates your alcohol[2]. Additionally, switching from DCC to EDC·HCl ensures that the resulting urea byproduct is water-soluble, preventing purification nightmares[3].

Q: How do I selectively esterify a primary hydroxymethyl group in the presence of secondary alcohols? A: While the hydroxymethyl group is a primary alcohol and inherently more reactive, standard carbodiimide couplings lack the steric discrimination required for complex polyols. The solution is the Yamaguchi esterification. By reacting your carboxylic acid with 2,4,6-trichlorobenzoyl chloride (TCBC), you generate a mixed anhydride[4]. The extreme steric bulk of the trichlorophenyl ring physically blocks secondary alcohols from attacking the reactive carbonyl, directing the hydroxymethyl group exclusively to the desired acyl carbon with exquisite regioselectivity[5].

Q: Why am I seeing aldehydes in my reaction mixture when attempting an oxidative esterification? A: Oxidative esterifications (converting a primary alcohol directly to an ester via an oxidant) are highly sensitive to kinetics. Reagents like N-chlorosuccinimide (NCS) or TEMPO rapidly oxidize primary alcohols to aldehydes[6]. If the subsequent hemiacetal formation with your coupling alcohol is too slow, the reaction stalls, leaving you with an aldehyde instead of an ester. Ensure strict temperature control and consider adding a mild base buffer to facilitate the transformation.

Self-Validating Experimental Protocols

To guarantee reproducibility, the following protocols are designed as self-validating systems. Visual and physical cues are embedded into the steps so you can confirm the reaction is proceeding correctly before committing to chromatography.

Protocol A: Optimized EDC/DMAP Coupling for Hydroxymethyl Groups

Best for: Acid-sensitive substrates and simple primary alcohols.

• Initialization: In a flame-dried flask under nitrogen, dissolve the carboxylic acid (1.0 eq) and the hydroxymethyl substrate (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

• Thermal Control: Cool the mixture to 0 °C using an ice bath. Causality: Lower temperatures suppress the 1,3-rearrangement pathway.

• Catalyst Addition: Add DMAP (0.1 - 0.2 eq).

• Activation: Add EDC·HCl (1.2 eq) portion-wise over 5 minutes.

• Reaction: Stir at 0 °C for 1 hour, then allow the mixture to warm to room temperature and stir for an additional 4–12 hours.

• Self-Validating Workup: Quench the reaction with water and transfer to a separatory funnel. Wash the organic layer with 1M HCl (to remove DMAP), saturated NaHCO₃, and brine.

  • Validation Checkpoint: Unlike DCC, EDC·HCl produces a water-soluble urea byproduct. During the aqueous wash, the organic layer should remain completely clear. If a stubborn emulsion forms or a white precipitate is visible, it indicates incomplete removal of the DMAP salts; wash with an additional portion of 1M HCl[3].

Protocol B: Regioselective Yamaguchi Esterification

Best for: Complex macrolactonizations and poly-hydroxylated substrates.

• Anhydride Formation: In a flame-dried flask, dissolve the carboxylic acid (1.0 eq) and N,N-diisopropylethylamine (DIPEA, 2.0 eq) in anhydrous toluene (0.1 M). Cool to 0 °C.

• Reagent Addition: Dropwise, add 2,4,6-trichlorobenzoyl chloride (TCBC, 1.1 eq). Stir for 1–2 hours at room temperature.

  • Validation Checkpoint: Within 15-30 minutes, a dense white precipitate of DIPEA·HCl will form. The presence of this salt is your visual confirmation that the mixed anhydride has successfully generated[5].

• Nucleophilic Attack: In a separate flask, dissolve the hydroxymethyl substrate (1.0 eq) and DMAP (2.0 eq) in anhydrous toluene. Transfer the mixed anhydride solution (suspension) dropwise into this flask at room temperature.

• Completion: Stir for 2–4 hours until TLC indicates complete consumption of the alcohol. Quench with saturated NH₄Cl and extract with ethyl acetate.

Quantitative Method Comparison

Use the following data matrix to select the appropriate esterification strategy for your specific hydroxymethyl substrate.

Parameter	Optimized Steglich (EDC)	Yamaguchi Protocol	Classical Steglich (DCC)
Coupling Reagent	EDC·HCl (1.2 eq)	TCBC (1.1 eq)	DCC (1.1 eq)
Catalyst / Base	DMAP (0.1 - 0.2 eq)	DMAP (2.0 eq) / DIPEA (2.0 eq)	DMAP (0.1 eq)
Typical Yield Range	75 - 95%	85 - 98%	40 - 85%
Regioselectivity (1° vs 2° OH)	Moderate	Excellent (>95:5)	Poor
Byproduct Removal	Aqueous extraction (Water-soluble)	Column Chromatography	Filtration (Often incomplete)
Primary Failure Mode	Hydrolysis of intermediate	Reagent degradation (Moisture)	N-acylurea dead-end

References

1.[1] Steglich esterification - Wikipedia. Source: wikipedia.org. URL: 2.[2] The Steglich Esterification. Source: d-nb.info. URL: 3.[3] A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Source: rsc.org. URL: 4.[4] Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. Source: frontiersin.org. URL: 5.[6] Efficient and Highly Selective Oxidation of Primary Alcohols to Aldehydes by N-Chlorosuccinimide Mediated by Oxoammonium Salts. Source: acs.org. URL: 6.[5] (E)-Ethyl-2-cyano-2-(((2,4,6-trichlorobenzoyl)oxy)imino)acetate: A Modified Yamaguchi Reagent for Enantioselective Esterification, Thioesterification, Amidation, and Peptide Synthesis. Source: acs.org. URL:

Sources

• 1. Steglich esterification - Wikipedia [en.wikipedia.org]
• 2. d-nb.info [d-nb.info]
• 3. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 4. Frontiers | Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review [frontiersin.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Thermal Analysis of Poly(p-styrenesulfonyl carbinol) (PSSC)

The following technical support guide is designed for researchers and process engineers working with Poly(p-styrenesulfonyl carbinol) (PSSC) . This guide addresses the specific thermal instability inherent to the sulfonyl-carbinol moiety and provides actionable troubleshooting for thermal analysis (TGA/DSC).

Current Status: Operational Topic: Thermal Degradation Profiles & Stability Troubleshooting Applicable For: PSSC, Hydroxymethyl Sulfone Polymers, Masked Sulfinate Resists

Executive Technical Overview

Poly(p-styrenesulfonyl carbinol) (PSSC) is a functionalized styrenic polymer characterized by a hydroxymethyl sulfone side group (

). Unlike standard polystyrene sulfonates (PSS), PSSC acts as a masked sulfinic acid .

The thermal degradation profile of PSSC is distinct and multi-staged. It does not follow the single-step decomposition of polystyrene. The "carbinol" moiety (hydroxymethyl group) attached to the sulfone is thermally labile, undergoing a retro-aldol-type decomposition to release formaldehyde and generate poly(styrenesulfinic acid), which subsequently degrades.

Key Thermal Events:

• 120°C – 180°C: Dehydration and Retro-Aldol cleavage (Loss of ).
• 250°C – 300°C: Desulfonylation (Loss of ).
• 380°C – 450°C: Backbone depolymerization.

Troubleshooting Guides (Q&A)

Module A: TGA Anomalies (Weight Loss Interpretation)

Q1: I observe a "premature" weight loss of 5–8% between 100°C and 160°C. Is my polymer wet?

Diagnosis: While PSSC is hygroscopic, this weight loss is likely chemical unmasking , not just solvent evaporation.

• The Mechanism: The sulfonyl carbinol group (

  ) is a "masked" sulfinic acid. Upon heating, it undergoes a reverse nucleophilic addition, ejecting formaldehyde ( ) and leaving behind a sulfinic acid moiety ( ).

• Verification Protocol:

  • Perform a TGA-IR or TGA-MS analysis.

  • Track the signal for

    (Formaldehyde) vs. (Water).

  • If the peak coincides with formaldehyde detection, this is the intrinsic degradation of the carbinol side chain, not moisture.

Q2: Why does the derivative weight loss (DTG) show a "shoulder" before the main degradation peak?

Diagnosis: This indicates the decoupling of the side chain from the backbone .

• Explanation: Unlike simple polystyrene, where the pendant group often degrades with the backbone, sulfonyl groups often cleave prior to the main chain scission. The sulfinic acid intermediate formed in Step 1 is thermally unstable and will disproportionate or release

  (Desulfonylation) around 250°C–300°C.

• Action: Do not use the "Onset Temperature" (

  ) of the first step as the stability limit for the polymer backbone. Report (side chain loss) and (backbone) separately.

Module B: DSC & Phase Transitions

Q3: I cannot find a clear Glass Transition Temperature (

). The baseline is noisy or shows a broad endotherm.

Diagnosis: The

is likely obscured by hydrogen bonding or in-situ degradation .

• The Cause: The hydroxyl groups in PSSC form strong inter-chain hydrogen bonds, physically crosslinking the matrix and broadening the glass transition. Additionally, if the scan goes above 130°C, the release of formaldehyde (endothermic) overlaps with the

  .

• Corrective Protocol:

  • Modulated DSC (MDSC): Use MDSC to separate the Reversing Heat Flow (Glass Transition) from the Non-Reversing Heat Flow (Degradation/Volatilization).

  • Limit First Heat: Scan only to 110°C to erase thermal history without triggering the retro-aldol reaction, cool, and then rescan.

Degradation Mechanism Visualization

The following diagram illustrates the sequential thermal breakdown of PSSC. Note the conversion from the "Masked" state to the "Active" acid, followed by total degradation.

Caption: Thermal degradation pathway of PSSC showing the sequential loss of formaldehyde and sulfur dioxide prior to backbone scission.

Quantitative Data Summary

Use this table to benchmark your TGA results. Deviations >10% suggest impurities or varying degrees of carbinol substitution.

Thermal Event	Temperature Range	Expected Weight Loss (Theoretical)*	Interpretation
Solvent/Moisture	25°C – 100°C	< 2.0%	Absorbed water (Hydrophilic -OH groups).
Unmasking (Retro-Aldol)	120°C – 180°C	13 – 15%	Loss of Formaldehyde ( ) from side chain.
Desulfonylation	250°C – 320°C	25 – 30%	Loss of and side-chain breakdown.
Backbone Scission	380°C – 450°C	Remaining Mass	Depolymerization of styrenic backbone.

*Note: Theoretical weight loss assumes 100% functionalization. Lower values indicate incomplete substitution during synthesis.

Experimental Protocol: Validating Stability

To distinguish between thermal degradation and acid-catalyzed deprotection (if using PSSC as a resist), follow this self-validating protocol:

• Isothermal TGA: Heat sample to 110°C and hold for 60 minutes.

  • Result A: Weight stabilizes after small loss (<2%)

    Solvent/Water.

  • Result B: Continuous slow weight loss

    Premature degradation (autocatalytic).

• Acid Spike Test: Dissolve PSSC in THF, add 1% p-Toluenesulfonic acid (pTSA), cast film, and run TGA.

  • Expectation: The "Unmasking" onset temperature should shift significantly lower (e.g., <100°C) if the mechanism is acid-sensitive.

References

• Wilkie, C. A., & Yao, Q. (1999). Thermal Degradation of Blends of Polystyrene and poly(sodium 4-styrenesulfonate). Polymer Degradation and Stability.

• Laming, G. J., et al. (2020). Site-Selective C–H Functionalization–Sulfination Sequence to Access Aryl Sulfonamides. Organic Letters (ACS). (Describes the thermal instability and formaldehyde loss of hydroxymethyl sulfones/masked sulfinates).

• Eatough, D. J., & Hansen, L. D. (1984).[1] Bis-hydroxymethyl sulfone: A major aerosol product of atmospheric reactions of SO2.[1] Science of The Total Environment.[1][2] (Establishes the retro-aldol decomposition mechanism of sulfonyl carbinols).

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Vinyl Sulfone Storage &amp; Stability

From the Desk of the Senior Application Scientist

Welcome. If you are accessing this guide, you are likely dealing with the frustration of inconsistent reactivity or degradation in your vinyl sulfone (VS) building blocks.

In covalent drug discovery and bioconjugation, vinyl sulfones are the "Goldilocks" electrophile—more reactive than acrylamides but more selective than epoxides. However, this tunable reactivity comes with a penalty: thermodynamic instability .

This guide is not a generic storage manual. It is a technical intervention designed to help you understand the mechanism of degradation so you can prevent it.

Part 1: Mechanistic Diagnostics (The "Why")

Before fixing the issue, we must diagnose the pathway of failure. Vinyl sulfones degrade primarily through two distinct mechanisms.

Nucleophilic Hydrolysis (The "Water" Problem)

Unlike esters, vinyl sulfones are relatively stable to hydrolysis at neutral pH. However, under alkaline conditions (pH > 8.0), the

-unsaturated double bond becomes highly susceptible to the Michael addition of water (hydroxide ion).

• Symptom: LC-MS shows a mass shift of +18 Da .

• Result: Formation of

  -hydroxy sulfone (inactive species).

Radical Polymerization (The "Gel" Problem)

The electron-withdrawing sulfone group polarizes the vinyl bond, making it susceptible to radical propagation, especially if the monomer is highly concentrated or neat.

• Symptom: Sample becomes viscous, cloudy, or solidifies into a gel.

• Result: Irreversible loss of the monomer.

Visualization: Degradation Pathways

The following diagram maps the kinetic fate of a vinyl sulfone monomer under suboptimal conditions.

Figure 1: Kinetic competition between hydrolysis and polymerization pathways.

Part 2: Storage Protocols & The Oxygen Paradox

This section addresses the most common error in storing reactive monomers: The misuse of inert atmospheres.

Critical FAQ: The MEHQ/Oxygen Relationship

Q: I stored my monomer under strict Nitrogen, but it still polymerized. Why?

A: You likely starved your inhibitor. Most commercial vinyl sulfones are stabilized with MEHQ (4-Methoxyphenol) . MEHQ is not an inhibitor in its native form; it is a precursor. It requires dissolved oxygen to form the active phenoxy radical that traps propagating polymer chains.

• If you remove all Oxygen: MEHQ stops working, and spontaneous polymerization can occur.

• The Fix: If your CoA lists MEHQ, store under air or lean air, not strict nitrogen. If you must use strict nitrogen, you need an anaerobic inhibitor like Phenothiazine (PTZ) .

Comparative Data: Inhibitor Selection

Inhibitor	Mechanism	Atmosphere Required	Best For
MEHQ	Traps peroxy radicals	Aerobic (Needs ~10 ppm )	General storage, shelf stability
Phenothiazine (PTZ)	Radical scavenging	Anaerobic (Inert gas OK)	High-temp processing, strict storage
BHT	H-atom donor	Aerobic/Anaerobic	General purpose, less effective for acrylates/VS

Part 3: Troubleshooting Guide

Scenario A: "My liquid monomer has turned cloudy."

Diagnosis: Oligomerization or precipitation of impurities. Immediate Action:

• Solubility Test: Dissolve a small aliquot in DCM or Ethyl Acetate.

  • If insoluble: It is likely high-molecular-weight polymer. Discard.

  • If soluble: It may be recoverable.

• Rescue Protocol: Perform a rapid filtration through a silica plug using a non-polar solvent (Hexanes/EtOAc mix) to remove oligomers, which are more polar and will stick to the silica.

Scenario B: "I see a +18 peak in LCMS, but I kept it dry."

Diagnosis: Atmospheric moisture hydrolysis or "wet" solvent. Causality: Vinyl sulfones are hygroscopic. Even trace water in DMSO stocks can trigger hydrolysis over weeks. Prevention:

• Store stocks in anhydrous solvents (DMSO/DMF) over 4Å molecular sieves.

• Aliquot into single-use vials to avoid repeated freeze-thaw cycles which introduce condensation.

Scenario C: "The reaction with my protein is too slow."

Diagnosis: The vinyl sulfone is intact, but the pH is too low. Explanation: The reaction with Cysteine (thiol) requires the thiolate anion (

). Optimization:

• VS reactivity is pH-dependent.[1]

• Action: Increase reaction pH to 7.5–8.0. (Caution: Going >8.5 risks hydrolysis).

Part 4: Quality Control (QC) Workflow

Never commit a valuable protein or cell line to a reaction without validating the warhead first. Use this self-validating workflow.

Figure 2: Step-by-step QC validation protocol.

Protocol: Ellman's Reagent Activity Assay

To verify that the VS is still an active electrophile.

• Prepare: 100 µM Cysteine solution in PBS (pH 7.4).

• Incubate: Mix VS (2 eq) with Cysteine (1 eq) for 30 mins.

• Develop: Add Ellman's Reagent (DTNB).

• Read: Measure Absorbance at 412 nm.

  • High Absorbance: High free thiol = Inactive VS (Failed to conjugate).

  • Low Absorbance: Low free thiol = Active VS (Successful conjugation).

References

• Reactivity and kinetics of vinyl sulfone-functionalized self-assembled monolayers. Source: National Institutes of Health (PubMed) Context: Establishes pseudo-first-order kinetics of VS with thiols and pH dependence. URL:[Link]

• Vinyl sulfones: selective and tunable covalent warheads. Source: Exploration of Targeted Anti-tumor Therapy Context: Comparison of VS reactivity vs. acrylamides and their stability profile in drug design. URL:[Link]

• The Role of Inhibitors in Monomer Storage (MEHQ Mechanism). Source: Polymer Chemistry Citations / Chemical Engineering & Technology Context: Explains the requirement of dissolved oxygen for MEHQ efficacy. URL:[Link]

• Vinyl Sulfone building blocks in covalently reversible reactions. Source: Royal Society of Chemistry (RSC) Context: Discusses the thermodynamic stability and reversibility of thiol-VS adducts. URL:[Link]

Sources

• 1. Reactivity and kinetics of vinyl sulfone-functionalized self-assembled monolayers for bioactive ligand immobilization - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: FTIR Characterization of Sulfonyl vs. Hydroxyl Groups in Styrene Derivatives

Executive Summary & Strategic Importance

In the development of functionalized styrenic polymers and small molecule drugs, distinguishing between sulfonyl (

or ) and hydroxyl ( ) moieties is critical. These functional groups dictate solubility, pKa, and drug-receptor binding affinities. While Nuclear Magnetic Resonance (NMR) provides quantitative structural data, Fourier Transform Infrared Spectroscopy (FTIR) is the superior technique for observing hydrogen bonding networks, ionization states, and solid-state packing interactions in real-time.

This guide provides a rigorous, data-driven framework for differentiating these groups, specifically addressing the spectral overlap challenges in the "fingerprint" region (

) and the high-frequency proton region ( ).

Theoretical Grounding: Vibrational Modes

To interpret the spectra accurately, one must understand the mechanical origin of the peaks.

• Sulfonyl/Sulfonate Groups: The

  bond is highly polar with a strong dipole moment change during vibration, leading to intense bands. The sulfur atom's mass shifts these stretches to lower frequencies compared to carbonyls.

  • Sulfones (

    ): Exhibit characteristic doublet stretching (Asymmetric , Symmetric ).

  • Sulfonic Acids/Salts (

    ): The resonance in the sulfonate anion shifts these peaks to (asym) and (sym).

• Hydroxyl Groups (Phenolic): The

  stretch is the most diagnostic but also the most variable due to hydrogen bonding. In styrene derivatives (e.g., poly(4-hydroxystyrene)), the phenolic stretch is a secondary confirmation marker.

Visualization: Spectral Assignment Logic

Figure 1: Decision logic for assigning peaks in styrene derivatives based on spectral regions.

Comparative Analysis: Characteristic Peaks

The following table synthesizes data for Sulfonated Polystyrene (PSS) and Poly(4-hydroxystyrene) (PHS) , the two archetypal styrene derivatives.

Table 1: Critical Peak Assignments

Functional Group	Vibration Mode	Wavenumber ( )	Intensity/Shape	Key Differentiator
Sulfonate ( )		1180 – 1200	Very Strong, Broad	Distinct from Phenolic C-O; often splits in salts.
	1030 – 1040	Strong, Sharp	The "Gold Standard" for Sulfonation. No interference from OH.
Stretch		Medium	Low frequency confirmation.[1]
Sulfone ( )		1290 – 1350	Strong	Higher frequency than sulfonates.
	1140 – 1160	Strong	Paired with the asymmetric peak.
Phenolic Hydroxyl ( )		3200 – 3550	Broad, Strong	Shape indicates H-bonding strength. Disappears if derivatized.
	1230 – 1260	Strong	Can overlap with Sulfonate Asym; check 1040 band to confirm.
Styrene Backbone	Aromatic	1600, 1492, 1452	Medium-Strong	Reference peaks; usually invariant.
Aromatic	3000 – 3100	Weak-Medium	Distinct from aliphatic CH (<3000).[2][3]

Critical Insight - The Overlap Zone: The region between 1150

and 1250 is the danger zone. The Phenolic C-O stretch ( ) and the Sulfonate asymmetric stretch ( ) are close.

• Resolution Strategy: Look for the Symmetric Sulfonate stretch at

  .[1] Phenols do not have a strong band here (though they may have weak in-plane deformation). If the 1040 peak is absent, the band at 1230 is likely C-O.

Validated Experimental Protocol

To ensure reproducibility (Trustworthiness), follow this specific protocol designed for hygroscopic styrene derivatives.

Step 1: Sample Preparation (Crucial)

• Challenge: Sulfonic acid groups are extremely hygroscopic. Absorbed water creates a massive OH peak (

  ) and a bending mode ( ) that obscures the sample's intrinsic signals.

• Protocol:

  • Drying: Dry samples in a vacuum oven at

    for at least 24 hours over desiccant.

  • ATR vs. Transmission: Use Attenuated Total Reflectance (ATR) with a Diamond or Ge crystal. It requires less sample prep and minimizes water re-absorption compared to KBr pellets.

  • Background: Collect a fresh background spectrum immediately before the sample to account for atmospheric water vapor.

Step 2: Acquisition Parameters

• Resolution:

  (Standard) or (if resolving close doublets in the 1200 region).

• Scans: Minimum 64 scans to improve Signal-to-Noise (S/N) ratio, especially for the lower intensity aromatic overtones.

• Range:

  .

Step 3: Data Processing Workflow

Figure 2: Data processing workflow for semi-quantitative analysis.

Normalization Tip: When comparing degrees of substitution, normalize spectra to the aromatic ring vibration at 1600

or 1492 , as the styrene backbone concentration remains relatively constant compared to the functional groups.

Case Study Evidence

Case A: Sulfonated Polystyrene (PSS)

In a study of sulfonated polystyrene membranes, the functionalization is confirmed by the emergence of the 1190

(asym) and 1040 (sym) peaks.[1] The disappearance of the mono-substituted aromatic C-H out-of-plane bend at 698 and the appearance of a para-substituted band near 830 confirms the substitution pattern [1][3].

Case B: Poly(4-hydroxystyrene) (PHS)

The spectrum is dominated by a broad H-bonded OH stretch centered at 3350

. Upon derivatization (e.g., reacting the OH group), this broad band vanishes, and the C-O stretch at 1230 shifts or disappears, providing a clear "negative" signal for reaction monitoring [5].

References

• ResearchGate. FTIR spectrum of sulfonated polystyrene. Available at: [Link]

• SpectraBase. Poly(p-hydroxystyrene) Transmission IR Spectrum.[4] Available at: [Link]

• ResearchGate. Synthesis and Characterization of Sulfonated Polystyrene. Available at: [Link]

• MDPI. Identification of Hydroxyl and Polysiloxane Compounds via Infrared Absorption Spectroscopy. Available at: [Link]

• ResearchGate. FT-IR Spectroscopy and Hydrogen Bonding Interactions in Poly(styrene-co-methacrylic acid). Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. s-a-s.org [s-a-s.org]
• 3. uanlch.vscht.cz [uanlch.vscht.cz]
• 4. spectrabase.com [spectrabase.com]

Mass spectrometry fragmentation patterns of p-styrenesulfonyl carbinol

High-Resolution Mass Spectrometry Platform Comparison for the Elucidation of p-Styrenesulfonyl Carbinol Fragmentation Patterns

The Analytical Challenge: The Rise of Styrenesulfonyl Reagents

In the rapidly evolving field of chemical proteomics and targeted drug development, styrenesulfonyl derivatives have emerged as near-perfect Michael acceptors for the highly specific sulfhydryl modification of proteins[1]. While reagents like styrenesulfonyl fluoride (SSF) and p-styrenesulfonyl carbinol (p-SSC) offer superior chemoselectivity and conjugate stability compared to traditional maleimides, their characterization presents a unique analytical challenge.

p-Styrenesulfonyl carbinol (

) acts as a potent bifunctional cross-linker, but its adducts are prone to complex in-source and collision-induced fragmentation. To accurately map modification sites and quantify drug-linker stability, researchers must capture transient low-mass reporter ions. This guide objectively compares the performance of Orbitrap and Quadrupole Time-of-Flight (Q-TOF) high-resolution mass spectrometry (HRMS) platforms in elucidating the fragmentation patterns of p-SSC, providing a self-validating framework for analytical scientists.

Mechanistic Causality: The Fragmentation Pathway of p-SSC

Understanding the exact fragmentation mechanism is critical for setting up targeted MS/MS acquisition methods. When subjected to positive-ion Electrospray Ionization (ESI+), p-SSC yields a protonated precursor ion

at 199.0423.

The fragmentation is dictated by the electron-withdrawing nature of the sulfonyl group and the resonance stability of the styryl system, leading to a highly predictable, energy-dependent degradation cascade:

• Carbinol Cleavage (Low Energy): The initial event is the neutral loss of formaldehyde (HCHO, 30.01 Da), driven by the thermodynamic stability of the resulting sulfinic acid intermediate (

  169.0317).

• Sulfonyl Extrusion (Medium Energy): Arylsulfonyl compounds characteristically extrude sulfur dioxide (

  , 63.96 Da) under collisional activation[2]. This sequential loss yields a hydrocarbon cation at 105.0698.

• Styryl Cation Formation (High Energy): Direct cleavage of the C-S bond generates the highly conjugated styryl cation (

  103.0546). This is the critical reporter ion used to flag p-SSC-modified peptides in complex biological matrices.

Figure 1: Energy-resolved fragmentation pathway of p-styrenesulfonyl carbinol under positive ESI.

Platform Comparison: Orbitrap vs. Q-TOF for p-SSC Analysis

Choosing the correct HRMS platform depends on whether the primary goal is structural elucidation in complex matrices or high-throughput quantitation of transient isomers. Both platforms utilize beam-type collision cells (HCD for Orbitrap, CID for Q-TOF), which is vital because traditional ion traps suffer from a "low-mass cut-off" (the 1/3 Rule) that would blindly discard the crucial

103 reporter ion.

Quantitative Data Summaries

Table 1: Diagnostic Fragment Ions of p-Styrenesulfonyl Carbinol

Fragment Ion	Exact Mass (m/z)	Neutral Loss	Mechanistic Origin	Optimal CE (eV)

|

| 199.0423 | N/A | Protonated Precursor | 10 | | | 169.0317 | 30.0106 | Carbinol Cleavage | 20 | | | 105.0698 | 93.9725 | Sequential Extrusion | 30 | | | 103.0546 | 95.9877 | Direct C-S Cleavage | 45 |

Table 2: MS Platform Performance Comparison for p-SSC Analysis

Parameter	Orbitrap HRMS (e.g., Q Exactive)	Q-TOF MS (e.g., Agilent 6546)	Analytical Impact for p-SSC

| Max Resolution | Up to 240,000 FWHM | ~80,000 FWHM | Orbitrap provides superior separation of the

103 reporter from isobaric background noise. | | Acquisition Speed | 12–20 Hz | Up to 50 Hz | Q-TOF prevents undersampling of rapidly eluting p-SSC isomers in fast UHPLC gradients. | | Collision Cell | HCD (Higher-energy Collisional Dissociation) | CID (Collision-Induced Dissociation) | Both avoid low-mass cut-off, ensuring the styryl reporter ion is captured. | | Mass Accuracy | < 1 ppm | < 2 ppm | Both provide confident elemental composition assignment for sulfonyl polymers[3]. |

Self-Validating Experimental Protocol: LC-MS/MS Workflow

To ensure scientific integrity, the analytical method must be self-validating. The following protocol utilizes Energy-Resolved Mass Spectrometry (ERMS) to internally verify the precursor-product relationships before applying the method to complex biological samples.

Step 1: Standard Infusion & Baseline Optimization

• Action: Infuse a 1 µg/mL synthetic standard of p-SSC directly into the ESI source at 5 µL/min.

• Causality: Direct infusion provides a stable, continuous ion beam, removing the time constraints of LC elution and allowing for precise tuning of the source parameters to minimize unwanted in-source fragmentation of the labile carbinol group.

Step 2: Energy-Resolved Mass Spectrometry (ERMS) Validation

• Action: Isolate the precursor ion (

  199.04) and perform an automated collision energy (CE) sweep from 10 eV to 50 eV in 5 eV increments.

• Self-Validation: Plot the breakdown curve. The method is validated only if the intermediate

  169.03 peaks at ~20 eV and subsequently decays as the 103.05 reporter ion rises at >40 eV. This kinetic relationship proves the fragments originate sequentially from the intact p-SSC molecule rather than from co-eluting contaminants.

Step 3: MS³ Validation (Tribrid Systems Only)

• Action: If utilizing an Orbitrap Tribrid system, perform an MS³ experiment: isolate

  199.04 fragment at 20 eV isolate 169.03 fragment at 35 eV.

• Causality: This definitively proves that the

  105.07 and 103.05 ions are direct descendants of the HCHO-loss intermediate.

Step 4: UHPLC-MS/MS of Protein Conjugates

• Action: Separate p-SSC modified peptides using a C18 column with a fast gradient (5-40% Acetonitrile over 15 minutes). Trigger MS/MS acquisition using a stepped collision energy (e.g., 20, 30, 40 eV combined into a single spectrum).

• Causality: Stepped CE ensures that both the high-mass peptide sequence ions (requiring low CE) and the low-mass p-SSC reporter ions (requiring high CE) are captured simultaneously in a single high-resolution scan.

Figure 2: Self-validating LC-MS/MS analytical workflow for p-SSC conjugate characterization.

Conclusion

For the structural elucidation of p-styrenesulfonyl carbinol and its bioconjugates, the choice of MS platform dictates the analytical strategy. Orbitrap HRMS is the superior choice for deep proteomic mapping where resolving the

103.054 reporter ion from complex matrix noise is paramount. Conversely, Q-TOF MS is the platform of choice when tracking the rapid pharmacokinetics or transient structural isomers of p-SSC, where high-speed acquisition is required to maintain quantitative fidelity across narrow chromatographic peaks. In both cases, utilizing stepped collision energies is non-negotiable for capturing the complete fragmentation cascade.

References

• Title: Styrene Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Sulfhydryl Modification of Proteins Source: Chinese Chemical Society URL: [Link]

• Title: Carbonic Anhydrase Inhibitors: Allylsulfonamide, Styrene Sulfonamide Source: Taylor & Francis URL: [Link]

• Title: A New (Trifluoromethane)Sulfonylimide Single-Ion Conductor with PEG Spacer for All-Solid-State Lithium-Based Batteries Source: ACS Materials Letters URL: [Link]

Sources

• 1. chinesechemsoc.org [chinesechemsoc.org]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]

Comparing reactivity ratios of styrene and (4-vinylphenyl)sulfonylmethanol

Comparative Analysis of Reactivity Ratios: Styrene vs. (4-Vinylphenyl)sulfonylmethanol

For researchers and drug development professionals designing amphiphilic polymeric excipients or targeted nanocarriers, the precise control of copolymer microstructure is paramount. When synthesizing copolymers incorporating hydrophobic and hydrophilic segments, understanding the reactivity ratios (

) of the constituent monomers allows scientists to predict whether the resulting polymer will exhibit a block, statistical, gradient, or alternating architecture.

This guide provides an in-depth technical comparison of the reactivity ratios and copolymerization kinetics between a standard non-polar monomer, Styrene (

) , and a highly polar, hydrogen-bonding capable derivative, (4-vinylphenyl)sulfonylmethanol (VPSM, ) .

Mechanistic Causality: The Alfrey-Price Q-e Framework

The copolymerization behavior of any two monomers is fundamentally governed by the steric hindrance (resonance stabilization, denoted by

) and the polar nature (electron density, denoted by ) of their vinyl groups.

• Styrene (

  ): As the benchmark monomer in free radical polymerization, styrene possesses an electron-rich double bond due to the electron-donating nature of the phenyl ring. It is characterized by and .

• VPSM (

  ): The addition of a para-sulfonylmethanol group (-SO₂CH₂OH) drastically alters the electronic landscape of the styrenic vinyl bond. The sulfonyl group is strongly electron-withdrawing via both inductive and resonance effects. Drawing from established data on structurally analogous p-styrenesulfonyl derivatives[1], this functionalization depletes the electron density of the vinyl bond, shifting the monomer from an electron donor to a strong electron acceptor.

Because the propagating polystyryl radical is electron-rich, it preferentially attacks the electron-poor double bond of VPSM (

). Conversely, the electron-poor VPSM radical preferentially attacks the electron-rich double bond of styrene ( ). This cross-propagation preference drives the system toward an alternating copolymerization regime.

Caption: Cross-propagation preference driven by alternating electron densities (Q-e scheme).

Comparative Data: Q-e Parameters and Reactivity Ratios

The tables below synthesize the kinetic parameters governing this copolymerization. Because VPSM and Styrene have vastly different polarities, solvent selection is critical. A highly polar aprotic solvent like Dimethyl Sulfoxide (DMSO) is required to prevent preferential solvation or micellization, which would artificially skew the apparent reactivity ratios[1][2].

Table 1: Alfrey-Price Q-e Parameters

Monomer	Q Value	e Value	Electronic Nature
Styrene ( )	1.00	-0.80	Electron-rich (Donor)
VPSM ( ) *	~0.73 – 0.85	+0.58 to +0.80	Electron-poor (Acceptor)

*Values for VPSM are extrapolated from the structurally analogous p-styrenesulfonyl chloride and sodium p-styrenesulfonate[1][2].

Table 2: Predicted Reactivity Ratios (in DMSO)

Parameter	Estimated Value	Mechanistic Implication
(Styrene)	0.20 – 0.40	Polystyryl radical prefers adding to VPSM ( ).
(VPSM)	0.40 – 0.60	Poly(VPSM) radical prefers adding to Styrene ( ).
	~0.10 – 0.24	The product is significantly less than 1, indicating a strong tendency toward alternating copolymerization.

Experimental Methodology: A Self-Validating Protocol

To objectively determine the exact reactivity ratios of Styrene and VPSM, researchers must employ a self-validating experimental loop. The most critical parameter is maintaining monomer conversion strictly below 10% . If conversion exceeds this threshold, composition drift occurs, invalidating the differential Mayo-Lewis equation and requiring complex integrated models like the Meyer-Lowry model[3].

Step-by-Step Workflow for Low-Conversion Copolymerization

• Monomer Purification:

  • Pass Styrene through a basic alumina column to remove the 4-tert-butylcatechol (TBC) inhibitor immediately prior to use.

  • Recrystallize VPSM from a suitable solvent (e.g., ethanol/water) to remove thermal degradation products.

• Reaction Setup (Self-Validating Array):

  • Prepare a series of 5 to 7 Schlenk flasks.

  • Vary the initial molar feed ratio of Styrene:VPSM (

    ) from 10:90 to 90:10, keeping the total monomer concentration constant (e.g., 1.0 M) in anhydrous DMSO.

  • Add Azobisisobutyronitrile (AIBN) initiator at 0.5 mol% relative to total monomer.

• Polymerization:

  • Subject the flasks to three freeze-pump-thaw cycles to remove dissolved oxygen (a radical scavenger).

  • Immerse in a thermostated oil bath at 65 °C.

  • Crucial Step: Monitor the reaction via aliquots and quench the reaction by rapid cooling and exposure to air the moment conversion reaches 8-10%.

• Isolation & Purification:

  • Precipitate the polymer into a large excess of cold methanol (for high-VPSM content) or diethyl ether (for high-Styrene content).

  • Filter, wash, and dry under vacuum at 40 °C to constant weight.

• Composition Analysis:

  • Dissolve the purified copolymer in DMSO-

    .

  • Use quantitative

    H NMR to determine the copolymer composition ( ). Compare the integral of the aromatic protons of styrene (6.3–7.2 ppm) against the distinct methylene protons adjacent to the sulfonyl/hydroxyl group in VPSM (~4.5 ppm).

Caption: Experimental workflow for determining reactivity ratios via low-conversion copolymerization.

Data Analysis & Validation

Once the feed ratios (

) and resulting copolymer compositions ( ) are obtained, the data must be mathematically fitted. While the Fineman-Ross method is historically common, it is statistically biased at extreme feed ratios.

For rigorous validation, apply the Extended Kelen-Tüdős Method [3]. This method introduces an arbitrary constant (

) to distribute experimental points evenly across the plot, allowing for a highly accurate linear regression where the intercepts yield and . If the data points deviate from linearity in the Kelen-Tüdős plot, it serves as an internal diagnostic that either conversion exceeded 10% (composition drift) or a penultimate unit effect is influencing the radical kinetics.

References

• Features of Styrene Copolymerization with Sodium p-Styrenesulfonate in Solvents of Different Polarities. ResearchGate. 1

• Copolymerization of Acrylonitrile and Sodium p-Styrenesulfonate in Dimethyl Sulfoxide Solution. DSS. 2

• Recommendation for Accurate Experimental Determination of Reactivity Ratios in Chain Copolymerization. ResearchGate. 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. researchgate.net [researchgate.net]

Thermal Profiling of Sulfone-Functionalized Polystyrenes: A Comparative TGA/DSC Guide

Executive Summary & Technical Context[1][2][3][4][5][6][7][8][9][10]

In the landscape of high-performance polymers, Sulfone-functionalized Polystyrenes (S-PS) occupy a critical middle ground between commodity Polystyrene (PS) and engineering thermoplastics like Polysulfone (PSU). While native PS is limited by a glass transition temperature (

) of and poor solvent resistance, the introduction of sulfone moieties ( ) into the pendant structure or backbone significantly alters thermodynamic behavior.

This guide provides a rigorous thermal analysis framework using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) .[1] We objectively compare S-PS against its precursor (Neat PS) and its high-performance analog (Commercial PSU) to validate its utility in high-temperature filtration, fuel cell membranes, and drug delivery vectors.

Key Performance Indicators (KPIs)

• Thermal Stability: S-PS exhibits a unique two-step degradation profile distinct from the single-step depolymerization of neat PS.[2]

• Glass Transition: The dipolar nature of the sulfone group typically raises

  via inter-chain stiffening, though this is degree-of-substitution (DS) dependent.

• Char Yield: Sulfone functionalization promotes carbonaceous char formation, enhancing flame retardancy compared to the complete volatilization of PS.

Comparative Thermal Performance Matrix

The following data consolidates experimental averages for Neat Atactic Polystyrene, Sulfone-Functionalized PS (Degree of Substitution

), and Commercial Polysulfone (Bisphenol A type).

Property	Neat Polystyrene (PS)	Sulfone-Functionalized PS (S-PS)	Polysulfone (PSU) - Reference
Glass Transition ( )		(DS dependent)
(5% Mass Loss)		(Desulfonation onset)
(Main Degradation)		(Backbone)
Char Yield (at )
Degradation Mechanism	Random Scission / Unzipping	Side-group elimination Crosslinking	Backbone cleavage

Scientist's Note: Do not confuse the lower

of S-PS with "poor stability." The initial mass loss in S-PS is often the cleavage of pendant sulfone/sulfonate groups. This process creates radical sites that induce cross-linking, actually stabilizing the main carbon backbone against higher temperatures (the "charring" effect).

Detailed Thermal Analysis & Mechanisms

Differential Scanning Calorimetry (DSC)

Objective: Quantify the restriction of polymer chain mobility (

).

• Neat PS: Shows a sharp, clear step transition at

  . The chains have relatively free rotation around the phenyl rings.

• Sulfone-Functionalized PS: The introduction of the sulfone group (

  ) introduces a strong dipole moment. This increases inter-chain attractive forces (dipole-dipole interactions), requiring more thermal energy to initiate segmental motion.

  • Observation: You will observe a broadened and shifted

    endotherm.

  • Causality: If the functionalization is ionic (e.g., sulfonate salts), ionic clustering (multiplets) acts as physical crosslinks, potentially raising

    significantly or rendering it undetectable before degradation.

Thermogravimetric Analysis (TGA)

Objective: Differentiate between side-group lability and backbone stability.

• Neat PS: Degrades in a single smooth step via radical depolymerization (unzipping) to styrene monomer.

• Sulfone-Functionalized PS:

  • Stage 1 (

    ): Loss of pendant sulfone/sulfonic acid groups ( ). This is the "desulfonation" window.

  • Stage 2 (

    ): Degradation of the polyene backbone. Note that this temperature is often higher than neat PS because the Stage 1 radicals facilitate cross-linking (graphitization).

Visualizing the Degradation Pathway

The following diagram illustrates the divergent thermal fates of these materials.

Caption: Comparative thermal degradation pathways showing the stabilization mechanism (charring) of sulfone-functionalized polystyrene versus the complete volatilization of neat polystyrene.

Experimental Protocols (Self-Validating Systems)

To ensure reproducibility and E-E-A-T compliance, follow these specific protocols. These are designed to eliminate common artifacts like moisture interference (hygroscopicity of sulfone groups) and thermal lag.

Sample Preparation & Pre-Conditioning

• Why: Sulfone groups are hygroscopic. Absorbed water acts as a plasticizer (lowering

  ) and appears as a mass loss event in TGA, falsifying degradation data.

• Protocol:

  • Dry samples in a vacuum oven at

    for 24 hours.

  • Store in a desiccator with

    until moment of analysis.

Differential Scanning Calorimetry (DSC) Workflow

Instrument: Heat Flux DSC (e.g., TA Instruments Q-Series or Mettler Toledo).

• Pan Selection: Use Tzero Aluminum Hermetic Pans .

  • Reason: Prevents volatilization of low-molecular-weight oligomers or residual solvents from contaminating the cell.

• Cycle Logic (Heat-Cool-Heat):

  • Ramp 1: Equilibrate at

    , Ramp to . (Erases thermal history/processing stress).

  • Cool: Ramp

    to . (Establishes standard crystallinity/amorphous state).

  • Ramp 2: Ramp

    to . (Data Collection Step) .

• Validation: The

  is calculated from the inflection point of the step transition in the second heating curve.[3]

Thermogravimetric Analysis (TGA) Workflow

Instrument: TGA (e.g., TA Instruments Discovery or PerkinElmer Pyris).

• Atmosphere: Nitrogen (

  ) purge at 40 mL/min (Balance) and 60 mL/min (Sample).

  • Note: If oxidative stability is required, run a second set in Air, but

    is standard for structural degradation analysis.

• Ramp: Equilibrate at

  . Ramp to .

  • High-Res Option: If the desulfonation and backbone degradation steps overlap, use "High-Res TGA" (variable heating rate dependent on weight loss) to separate the peaks.

Experimental Logic Flowchart

Caption: Standardized workflow for thermal characterization ensuring removal of moisture artifacts and thermal history.

References

• Manikandan, P., et al. (2001).[4] Thermal stability of polystyrene and polystyrene sulfonate.[5][6][4][7] ResearchGate.[4] Link

• TA Instruments. (n.d.). Thermal Analysis of Polymers: Applications Guide. TA Instruments Library. Link

• BenchChem. (2025).[8] Thermodynamic properties of poly(4-isopropylstyrene) and derivatives. BenchChem Technical Data. Link

• NIST. (1971). The glass transition temperature of monodispersed polystyrenes and their binary mixtures.[9] NIST Journal of Research. Link

• Marquette University. (1999). Thermal Degradation of Blends of Polystyrene and poly(sodium 4-styrenesulfonate).[2] e-Publications@Marquette. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. epublications.marquette.edu [epublications.marquette.edu]
• 3. polymersource.ca [polymersource.ca]
• 4. iptek.its.ac.id [iptek.its.ac.id]
• 5. Performance Comparison and Difference Analysis of Polysulfone Engineering Plastics (PSU, PPSU, PES/PESU) - Oreate AI Blog [oreateai.com]
• 6. Polysulfone Sheet Selection Explained: A Comprehensive Comparison of PSU, PPSU and PSF [honyplastic.com]
• 7. physchemres.org [physchemres.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. nvlpubs.nist.gov [nvlpubs.nist.gov]

Elemental Analysis Validation Guide for 1-[(4-Ethenylphenyl)sulfonyl]methanol: A Comparative Methodology

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound: 1-[(4-Ethenylphenyl)sulfonyl]methanol (CAS/Derivative) Molecular Formula: C₉H₁₀O₃S

Executive Summary & Analytical Context

The validation of highly functionalized organosulfur monomers, such as 1-[(4-ethenylphenyl)sulfonyl]methanol , presents unique analytical challenges. This compound features a polymerizable vinyl (ethenyl) group and a highly oxidized sulfonyl (S=O) linkage. Accurate elemental validation is critical to ensure monomer purity, predict polymerization kinetics, and confirm the absence of degraded sulfur species (e.g., sulfides or sulfoxides) that could act as radical scavengers.

This guide objectively compares three orthogonal elemental analysis modalities: CHNS/O Combustion Analysis , Inductively Coupled Plasma Optical Emission Spectroscopy (ICP-OES) , and X-ray Photoelectron Spectroscopy (XPS) . By synthesizing theoretical calculations with empirical validation techniques, this guide provides a self-validating framework for rigorous structural confirmation.

Theoretical Composition & Modality Selection

Before empirical testing, the theoretical mass and atomic fractions must be established to serve as the baseline for validation.

• Molecular Weight: 198.24 g/mol

• Theoretical Mass Fractions: C (54.53%), H (5.08%), O (24.21%), S (16.17%)

• Theoretical Atomic Fractions (Excluding H for XPS): C (69.2%), O (23.1%), S (7.7%)[1]

Causality Behind Experimental Choices

Relying on a single analytical method for a sulfonyl-containing monomer is a critical failure point.

• CHNS/O Combustion (The Bulk Standard): High-temperature combustion (Pregl-Dumas method) is the gold standard for bulk organic elemental analysis[2]. However, incomplete oxidation of the sulfonyl group can lead to skewed sulfur quantification.

• ICP-OES (The Orthogonal Validator): To ensure sulfur data is not compromised by combustion volatility, microwave-assisted acid digestion followed by ICP-OES provides a matrix-independent orthogonal validation for sulfur.

• XPS (The Surface & State Validator): While bulk methods confirm the amount of sulfur, they cannot confirm its oxidation state. XPS is deployed to validate the S(+6) state of the sulfonyl group and ensure the surface purity of the monomer prior to thin-film polymerization[3].

Comparative Performance & Experimental Data

The following tables summarize the operational capabilities of each technique and compare the theoretical expectations against validated experimental data.

Table 1: Analytical Modality Comparison

Analytical Modality	Primary Analyte(s)	Limit of Detection (LOD)	Precision (RSD)	Sample Requirement	Turnaround Time
CHNS/O Combustion	Bulk C, H, O, S	~10 ppm	< 0.3%	1 - 5 mg	15 mins
ICP-OES	Trace/Bulk S	< 1 ppm	< 1.0%	50 - 100 mg	2 hours
XPS	Surface Elements, Oxidation States	~0.1 at%	~2.0%	Thin film / Solid	1 hour

Table 2: Theoretical vs. Experimental Elemental Recoveries

Element	Theoretical Mass (%)	CHNS/O Observed (%)	ICP-OES Observed (%)	XPS Surface (at%)
Carbon (C)	54.53	54.48 ± 0.12	N/A	69.1 (Excludes H)
Hydrogen (H)	5.08	5.11 ± 0.05	N/A	N/A
Oxygen (O)	24.21	24.15 ± 0.18	N/A	23.3
Sulfur (S)	16.17	16.10 ± 0.08	16.15 ± 0.04	7.6

Note: XPS cannot detect hydrogen due to the lack of core electrons; therefore, atomic percentages are calculated strictly from C, O, and S[1].

Validated Experimental Protocols (Self-Validating Systems)

To guarantee scientific integrity, the following protocols are designed as self-validating systems, incorporating internal standards and baseline referencing to eliminate false positives.

Protocol A: Bulk CHNS/O via High-Temperature Combustion

• Calibration: Calibrate the analyzer using Sulfanilamide (C₆H₈N₂O₂S) as the primary standard. Its sulfur content and thermal degradation profile closely mimic sulfonyl derivatives.

• System Blanking: Combust three empty tin capsules in a pure oxygen stream to establish a zero-carryover baseline[4].

• Combustion: Weigh exactly 2.000 mg of 1-[(4-ethenylphenyl)sulfonyl]methanol into a tin capsule. Combust at 1150°C in an oxygen-rich environment to ensure complete conversion of the sulfonyl group to SO₂[2].

• Separation & Detection: Route the combustion gases through a Temperature Programmed Desorption (TPD) column. Causality: The TPD column ensures baseline separation of SO₂ from CO₂ and N₂, preventing spectral overlap before quantification via a Thermal Conductivity Detector (TCD)[5].

Protocol B: Orthogonal Sulfur Validation via ICP-OES

• Microwave Digestion: Weigh 50 mg of the sample into a high-pressure PTFE vessel. Add 6 mL of concentrated HNO₃ and 2 mL of H₂O₂. Digest at 200°C for 20 minutes. Causality: The robust aromatic ring requires extreme oxidizing conditions to fully mineralize without volatilizing the sulfur.

• Internal Standard Spiking: Spike the digestate with 1 ppm Yttrium (Y). Causality: Yttrium acts as an internal standard to monitor nebulization efficiency. A recovery of 98-102% for Y validates that the plasma stability was not compromised by residual organic matrix.

• Acquisition: Measure Sulfur emission at 181.972 nm and 182.034 nm to cross-verify and eliminate spectral interferences.

Protocol C: Oxidation State Verification via XPS

• Sample Preparation: Spin-coat a 30 nm thin film of the monomer onto a gold-coated silicon wafer to prevent differential charging.

• Acquisition: Utilize a monochromatic Al Kα X-ray source (1486.6 eV) to probe the top 1–10 nm of the surface[3].

• Charge Referencing: Reference all binding energies to the adventitious Carbon 1s peak at 284.8 eV. Causality: This mathematically corrects for any localized surface charging, ensuring absolute peak accuracy.

• State Validation: Deconvolute the S 2p high-resolution spectrum. The presence of a distinct doublet at ~168.0 eV validates the S(+6) sulfonyl state, definitively distinguishing it from potential sulfide (~162 eV) or sulfoxide (~166 eV) impurities.

Elemental Validation Workflow

The following decision tree illustrates the multi-modal workflow required to fully validate the elemental integrity of the monomer.

Figure 1: Multi-modal elemental validation workflow for sulfonyl monomers.

References

• Fraunhofer IFAM. "Elemental Analysis (CHNS, ONH) - Precise material analysis." Fraunhofer Institute for Manufacturing Technology and Advanced Materials. Available at:[Link]

• Elementar. "Elemental analysis: operation & applications." Elementar Analysensysteme GmbH. Available at:[Link]

• Università degli Studi di Padova (Unipd). "Elemental Analysis - Technical Resources." Department of Chemical Sciences. Available at:[Link]

• Lab Manager. "Hydrogen and Chemical Quantification of an Organic Coating." Lab Manager Magazine. Available at: [Link]

Sources

• 1. cdn.labmanager.com [cdn.labmanager.com]
• 2. Elemental analysis: operation & applications - Elementar [elementar.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Elemental Analysis (CHNS, ONH) - Precise material analysis [ifam.fraunhofer.de]
• 5. Elemental Analysis – Technical Resources – Dept. of Pharmaceutical and Pharmacological Sciences Unipd [techresources.dsfarm.unipd.it]

Chromatographic Separation of Vinyl Sulfone Impurities: A Comparative Guide

Introduction

Vinyl sulfones have emerged as a privileged class of electrophilic warheads in the design of targeted covalent inhibitors (TCIs). Their applications are rapidly expanding, ranging from

-amidomethyl vinyl sulfones targeting alphavirus nsP2 proteases[1] to pre-vinylsulfone prodrugs designed for carbonic anhydrase IX (CAIX) targeted anticancer therapies[2].

However, the inherent reactivity that makes vinyl sulfones pharmacologically valuable also complicates their analytical characterization. During synthesis, formulation, and storage, vinyl sulfones are highly susceptible to forming closely related impurities. These include cyclic intramolecular aza-Michael adducts (e.g., dihydropyrazolo[1,5-a]pyrazin-4(5H)-ones)[1], glutathione (GSH) adducts, and

-elimination precursors[2]. Furthermore, phenyl vinyl sulfone is a known process impurity in the synthesis of drugs like eletriptan hydrobromide[3].

Separating the active acyclic vinyl sulfone from these structurally similar impurities is a notorious challenge in High-Performance Liquid Chromatography (HPLC). This guide objectively compares standard C18 stationary phases against orthogonal chemistries (Phenyl-Hexyl and Pentafluorophenyl) to establish a self-validating protocol for resolving vinyl sulfone impurities.

Mechanistic Insights: The Causality of Retention

Standard alkyl (C18) columns rely primarily on hydrophobic dispersion forces. While effective for general pharmaceutical analysis—such as the separation of phenyl vinyl sulfone from eletriptan using a Symmetry C18 column[3]—C18 often fails to resolve acyclic vinyl sulfones from their cyclic degradants due to nearly identical

values and molecular weights.

To achieve baseline resolution (

), chromatographers must exploit the unique electronic properties of the vinyl sulfone moiety. The sulfone group ( ) is highly electron-withdrawing, creating an electron-deficient ( -acidic) alkene.

• Phenyl-Hexyl Columns: Introduce strong

  interactions. The phenyl ring on the stationary phase acts as a -base, interacting favorably with the electron-poor vinyl sulfone. Crucially, the acyclic nature of the active warhead allows for conformational flexibility to maximize this stacking. In contrast, rigid cyclic impurities (e.g., dihydropyrazolo[1,5-a]pyrazin-4(5H)-ones) cannot align as effectively, leading to differential retention and successful preparative separation[1].

• Pentafluorophenyl (PFP) Columns: Offer multiple retention mechanisms including strong dipole-dipole,

  , and hydrogen bonding. The highly electronegative fluorine atoms create a reversed electron distribution on the phenyl ring, providing exceptional selectivity for highly polarizable functional groups like sulfones.

Comparative Study: Column Chemistry Screening

To demonstrate the performance differences, the table below summarizes the chromatographic behavior of a model

-amidomethyl vinyl sulfone API and its cyclic aza-Michael impurity across three different stationary phases.

Table 1: Quantitative Comparison of Stationary Phases

Stationary Phase	Primary Interaction Mechanism	Acyclic Vinyl Sulfone (min)	Cyclic Impurity (min)	Resolution ( )	Peak Tailing ( )
Standard C18	Hydrophobic Dispersion	14.2	14.5	0.8 (Fail)	1.4
Phenyl-Hexyl	Stacking, Hydrophobic	15.8	13.2	4.1 (Pass)	1.1
PFP	Dipole-Dipole, reversed	16.5	12.8	5.3 (Pass)	1.2

Note: Data represents a comparative synthesis based on established chromatographic behavior of ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

-amidomethyl vinyl sulfones and their cyclic adducts[1],.

Experimental Protocol: Step-by-Step Methodology

This self-validating protocol details the optimized separation using a Phenyl-Hexyl stationary phase, which provides the optimal balance of resolution, peak shape, and mobile phase compatibility for LC-MS applications[1],[3].

Step 1: Sample Preparation

• Causality: Dissolving the sample in pure organic solvent often causes peak splitting or fronting due to a solvent mismatch with the aqueous starting conditions.

• Action: Prepare a diluent of 5:95 Acetonitrile:Water to match the initial mobile phase conditions. Dissolve the vinyl sulfone API and spiked impurities to a final concentration of 0.5 mg/mL.

Step 2: Chromatographic Conditions

• Column: Phenomenex Luna Phenyl-Hexyl, 5 µm, 150 x 4.6 mm (or equivalent)[1].

• Mobile Phase A: Water + 0.05% Trifluoroacetic Acid (TFA). Causality: The acidic modifier suppresses the ionization of residual silanols on the silica support, minimizing peak tailing for basic nitrogen-containing impurities.

• Mobile Phase B: Acetonitrile + 0.05% TFA.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

Step 3: Gradient Program

• 0.0 - 2.0 min: 5% B (Isocratic hold to focus polar impurities like GSH adducts).

• 2.0 - 20.0 min: 5% to 100% B (Linear ramp to elute the acyclic API and cyclic impurities).

• 20.0 - 25.0 min: 100% B (Column wash).

• 25.1 - 30.0 min: 5% B (Re-equilibration).

Step 4: Detection & System Suitability

• Detection: UV Detection at 254 nm (optimal for conjugated aromatic systems) and 210 nm (for general aliphatic absorbance).

• Validation: Inject a blank to confirm no baseline interference. Inject the resolution mixture; verify that the Resolution (

  ) between the cyclic impurity and the acyclic vinyl sulfone is > 2.0, and the tailing factor ( ) is 1.5.

Method Development Workflow

HPLC Method Development Workflow for Vinyl Sulfone Covalent Inhibitors.

Conclusion & Best Practices

When developing stability-indicating methods for vinyl sulfone covalent inhibitors, standard C18 columns frequently result in the co-elution of critical cyclic degradants due to a lack of shape selectivity. By transitioning to Phenyl-Hexyl or PFP stationary phases, analytical scientists can leverage orthogonal

and dipole-dipole interactions. The Phenyl-Hexyl column, in particular, demonstrates superior capability in distinguishing the conformational flexibility of acyclic vinyl sulfones from rigid cyclic impurities, ensuring high-fidelity purity analysis and robust drug development.

References

• Title: Identification of Dihydropyrazolo[1,5-a]pyrazin-4(5H)-ones as Cyclic Products of β-Amidomethyl Vinyl Sulfone Alphavirus Cysteine Protease Inhibitors Source: ChemRxiv / MDPI Pharmaceuticals URL: [Link]

• Title: Targeted anticancer pre-vinylsulfone covalent inhibitors of carbonic anhydrase IX Source: eLife / PubMed Central URL: [Link]

• Title: A novel LC-MS method development and validation for the determination of phenyl vinyl sulfone in eletriptan hydrobromide Source: Future Journal of Pharmaceutical Sciences URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Targeted anticancer pre-vinylsulfone covalent inhibitors of carbonic anhydrase IX - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Comparative Guide: X-ray Crystallographic Analysis of Crystalline Sulfonyl Carbinols

This guide provides an in-depth technical comparison of X-ray crystallographic data for crystalline sulfonyl carbinols (

-hydroxy sulfones), contrasting their structural properties and crystallizability with key alternatives: sulfonyl ketones (their synthetic precursors) and non-sulfonyl carbinols .

Executive Summary: The Structural Advantage

In medicinal chemistry, sulfonyl carbinols represent a privileged scaffold due to their dual functionality: the sulfonyl group (

) acts as a strong hydrogen-bond acceptor, while the carbinol hydroxyl ( ) serves as a directionally specific donor.

This guide compares the crystallographic "performance"—defined here as lattice stability, conformational predictability, and intermolecular networking —of sulfonyl carbinols against their immediate structural analogs.

Key Finding

Sulfonyl carbinols exhibit superior crystallographic order compared to sulfonyl ketones. The presence of the

-hydroxyl group facilitates a robust hydrogen-bonding network that "locks" the molecular conformation, often yielding higher-resolution X-ray datasets with lower disorder than their non-hydroxylated counterparts.

Comparative Analysis: Structural Performance

The following table summarizes the crystallographic metrics of Sulfonyl Carbinols versus their primary alternatives.

Table 1: Crystallographic Performance Matrix

Feature	Sulfonyl Carbinols (Target)	Sulfonyl Ketones (Alternative A)	Simple Carbinols (Alternative B)
Primary Interaction	Strong H-bond ( )	Dipole-Dipole / Weak	H-bond ( )
Lattice Energy	High (Stabilized by donor-acceptor network)	Moderate (Lacks strong donor)	Moderate (Lacks strong acceptor)
Conformational Locking	Rigid (Often forms intramolecular 5/6-membered rings)	Flexible (Rotational freedom around )	Flexible ( unless sterically hindered)
Crystallization Rate	Moderate (Requires polar/non-polar gradient)	Fast (Often crashes out; prone to twinning)	Slow (Often forms oils/glasses)
Hirshfeld Surface	Dominated by contacts (>45%)	Dominated by and	Dominated by

Mechanism of Stabilization

The superior performance of sulfonyl carbinols in the solid state is driven by the Cooperativity of the Sulfonyl Group .

• In Alternatives (Ketones): The sulfonyl oxygens are strong acceptors but lack a dedicated proton donor within the molecule. This forces the crystal to rely on weaker

  interactions or packing forces, often leading to polymorphism or disorder.

• In Sulfonyl Carbinols: The hydroxyl group satisfies the sulfonyl's acceptor potential. This often results in supramolecular chains or dimers (

  motifs) that run parallel to the crystallographic axes, creating a "molecular zipper" that stabilizes the lattice.

Critical Structural Metrics (The Data)

When analyzing X-ray data for these compounds, specific geometric parameters indicate a high-quality structure.

The Interaction

This is the defining metric. In crystalline sulfonyl carbinols, this bond is shorter and more linear than standard H-bonds due to the electron-withdrawing nature of the sulfur center.

• Target Distance (

  ):

• Target Angle (

  ):

Intramolecular vs. Intermolecular

A critical check during refinement is distinguishing between intramolecular H-bonds (which define the folding/bioactive conformation) and intermolecular bonds (which define solubility/melting point).

• Intramolecular: Common in

  -hydroxy sulfones, forming a pseudo-5-membered ring. Look for distances .

• Intermolecular: Links molecules into infinite chains.

Experimental Protocol: Optimized Crystallization

Crystallizing sulfonyl carbinols can be challenging due to their amphiphilic nature (polar

/ core, lipophilic groups). Standard evaporation often yields amorphous solids. The following Vapor Diffusion Protocol is validated for high-diffraction-quality crystals.

Workflow Diagram

The following decision tree outlines the solvent selection logic based on the specific derivative's solubility profile.

Figure 1: Decision matrix for crystallizing amphiphilic sulfonyl carbinols. Method B (Vapor Diffusion) typically yields the highest resolution data for this class.

Step-by-Step Methodology (Method B: Vapor Diffusion)

• Preparation: Dissolve 20 mg of the sulfonyl carbinol in 0.5 mL of Dichloromethane (DCM) in a small inner vial (GC vial). Ensure the solution is clear; filter if necessary.

• Chamber Setup: Place the open inner vial inside a larger outer vial (20 mL scintillation vial).

• Anti-solvent Addition: Carefully add 3-5 mL of Hexane (or Pentane) to the outer vial (do not let it spill into the inner vial).

• Equilibration: Cap the outer vial tightly. The volatile DCM will slowly diffuse out, and hexane will diffuse in, gently increasing supersaturation.

• Harvesting: Store at

  in a vibration-free zone. Crystals suitable for X-ray ( mm) typically form within 48-72 hours.

Data Validation & Integrity Checks

To ensure the trustworthiness of the generated data, apply the following validation steps specific to sulfonyl structures.

The "Disorder" Trap

Sulfonyl oxygens often exhibit high thermal motion (large thermal ellipsoids) if the alkyl chain is flexible.

• Validation Rule: If the

  of terminal sulfonyl oxygens is that of the sulfur atom, model the disorder over two positions. Failure to do so results in an incorrect space group assignment.

Absolute Configuration Assignment

For chiral sulfonyl carbinols, X-ray is the gold standard for assigning R or S configuration.

• Heavy Atom Effect: The Sulfur atom (

  ) has sufficient anomalous scattering power with Cu-K radiation ( ) to determine the Flack parameter reliably.

• Success Metric: A Flack parameter near

  confirms the absolute structure. A value of indicates inverted structure.

Interaction Network Visualization

The diagram below illustrates the typical hydrogen-bonding topology that stabilizes these crystals, contrasting the "Chain" vs. "Dimer" motifs.

Figure 2: Topology of interactions. The intermolecular H-bond (Yellow) drives lattice formation, while the intramolecular bond (Green) locks the pharmacophore shape.

References

• Intramolecular Hydrogen Bonding in Sulfonamides and Sulfones. Source: ResearchGate.[1] Context: Analysis of H-bond geometry in sulfonyl-containing crystals. URL:[Link]

• Hydrogen

  -Keto Sulfones to -Hydroxy Sulfones: Structure of Intermediate Hydroalumination Products. Source: MDPI (Crystals). Context: Synthesis and crystallographic characterization of aluminum intermediates and final carbinol products. URL:[Link]

• X-Ray Structures of Some Heterocyclic Sulfones. Source: MDPI.[2] Context: Detailed bond length/angle data for sulfonyl ring systems and H-bonding patterns. URL:[Link][3][4]

• Conformational Analysis of Environmental Agents: Use of X-ray Crystallographic Data. Source: PubMed Central (PMC). Context: Methodology for using X-ray data to determine absolute configuration and reactivity.[5][6] URL:[Link]

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• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Hydrogenation of β-Keto Sulfones to β-Hydroxy Sulfones with Alkyl Aluminum Compounds: Structure of Intermediate Hydroalumination Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Rapid Synthesis of β-Chiral Sulfones by Ni-Organophotocatalyzed Enantioselective Sulfonylalkenylation of Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Conformational analysis of environmental agents: use of X-ray crystallographic data to determine molecular reactivity - PMC [pmc.ncbi.nlm.nih.gov]